2-Ethenylpyrazine-d3

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Ethenylpyrazine-d3: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and potential metabolic pathways of 2-Ethenylpyrazine-d3. Given the limited availability of experimental data for the deuterated form, this document leverages information on its non-deuterated analogue, 2-Ethenylpyrazine (also known as 2-Vinylpyrazine), to provide a thorough understanding of this compound.

Chemical Properties and Structure

2-Ethenylpyrazine-d3 is a deuterated isotopologue of 2-Ethenylpyrazine. The deuterium labeling provides a valuable tool for researchers in various fields, including metabolic studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based quantification.

Structural Information

The foundational structure of 2-Ethenylpyrazine-d3 consists of a pyrazine ring substituted with a vinyl group at the 2-position. The "-d3" designation indicates that three hydrogen atoms on the vinyl group have been replaced by deuterium atoms.

Physicochemical Data

Quantitative data for 2-Ethenylpyrazine and estimated values for 2-Ethenylpyrazine-d3 are summarized in the table below. It is important to note that the properties for the deuterated compound are largely extrapolated from its non-deuterated counterpart, with the molecular weight being a calculated value.

Property	2-Ethenylpyrazine	2-Ethenylpyrazine-d3	Source
Molecular Formula	C₆H₆N₂	C₆H₃D₃N₂
Molecular Weight	106.13 g/mol	109.15 g/mol (calculated)
Appearance	Liquid	Liquid (predicted)
Density	1.041 g/mL at 25 °C	~1.05 g/mL (estimated)
Refractive Index	n20/D 1.560	Not Available
Flash Point	60 °C (140 °F)	Not Available
Storage Temperature	2-8°C	2-8°C (recommended)

Experimental Protocols

General Synthesis of Deuterated Alkylpyrazines

A common approach involves the nucleophilic addition of a deuterated alkyl Grignard reagent to a suitable pyrazine precursor. For 2-Ethenylpyrazine-d3, a plausible synthetic route would involve the reaction of a deuterated vinyl Grignard reagent with a 2-halopyrazine.

Materials:

• 2-Chloropyrazine

• Magnesium turnings

• Trideuteriovinyl bromide (or a suitable precursor for the Grignard reagent)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (for initiation)

• Dry ice/acetone bath

• Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere, magnesium turnings and a crystal of iodine are placed. A solution of trideuteriovinyl bromide in anhydrous ether/THF is added dropwise to initiate the reaction. The mixture is stirred until the magnesium is consumed, forming the deuterated vinylmagnesium bromide.

• Coupling Reaction: The flask containing the Grignard reagent is cooled in a dry ice/acetone bath. A solution of 2-chloropyrazine in anhydrous ether/THF is then added dropwise to the cooled Grignard reagent.

• Quenching and Extraction: After the addition is complete, the reaction is allowed to warm to room temperature and stirred for several hours. The reaction is then carefully quenched with a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted multiple times with diethyl ether.

• Purification: The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The resulting crude product is then purified by column chromatography on silica gel or by distillation to yield 2-Ethenylpyrazine-d3.

A generalized workflow for the synthesis of 2-Ethenylpyrazine-d3.

Biological Activity and Metabolic Pathways

Specific studies on the biological activity or involvement in signaling pathways of 2-Ethenylpyrazine or its deuterated form are not extensively documented in scientific literature. However, the metabolism of pyrazine derivatives has been investigated in animal models, providing insights into the likely metabolic fate of 2-Ethenylpyrazine.

Studies on alkyl-substituted pyrazines in rats have shown that these compounds are primarily metabolized through oxidation of the alkyl side chains to form the corresponding carboxylic acids. These acidic metabolites are then excreted in the urine, either as the free acid or as glycine conjugates. Based on these findings, a plausible metabolic pathway for 2-Ethenylpyrazine would involve the oxidation of the ethenyl group.

The initial step would likely be the oxidation of the vinyl group to an epoxide, followed by hydrolysis to a diol, and subsequent oxidation to a carboxylic acid. This pyrazine-2-carboxylic acid could then be further metabolized or excreted.

A plausible metabolic pathway for 2-Ethenylpyrazine.

Disclaimer: The information provided in this guide is intended for research and scientific purposes only. The experimental protocols are generalized and may require optimization. All laboratory work should be conducted with appropriate safety precautions.

The Role of 2-Ethenylpyrazine-d3 in Modern Analytical Research: A Technical Guide

Introduction

In the landscape of analytical chemistry, particularly within flavor, fragrance, and metabolic research, the demand for precise and accurate quantification of volatile and semi-volatile compounds is paramount. 2-Ethenylpyrazine-d3, a deuterated isotopologue of 2-ethenylpyrazine, serves as a critical tool for researchers in these fields. Its primary application is as an internal standard in stable isotope dilution assays (SIDA), a powerful technique for quantification using mass spectrometry. This technical guide provides an in-depth overview of the use of 2-Ethenylpyrazine-d3 in research, tailored for professionals in drug development, and food and aroma science.

The Principle of Stable Isotope Dilution Analysis (SIDA)

Stable Isotope Dilution Analysis is a highly accurate method for quantifying analytes in complex matrices. The technique relies on the addition of a known amount of an isotopically labeled version of the analyte of interest (in this case, 2-Ethenylpyrazine-d3) to the sample at the beginning of the analytical workflow. This labeled compound, or internal standard, is chemically identical to the native analyte but has a different mass due to the presence of heavy isotopes (deuterium).

The key advantages of using a deuterated internal standard like 2-Ethenylpyrazine-d3 include its ability to compensate for analyte loss during sample preparation and for matrix effects during instrumental analysis. Because the deuterated standard behaves identically to the native analyte throughout extraction, derivatization, and chromatographic separation, the ratio of the native analyte to the internal standard remains constant. This allows for highly accurate quantification even with incomplete recovery or signal suppression/enhancement.

An In-depth Technical Guide to the Synthesis and Purification of 2-Ethenylpyrazine-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a robust and reproducible method for the synthesis and purification of 2-ethenylpyrazine-d3. The described methodology is based on the well-established Wittig reaction, a cornerstone of modern organic synthesis for alkene formation. This document offers detailed experimental protocols, data presentation in a structured format, and visualizations to facilitate a thorough understanding of the synthetic and purification workflows.

Synthetic Strategy: The Wittig Reaction

The synthesis of 2-ethenylpyrazine-d3 is achieved through a Wittig reaction between pyrazine-2-carbaldehyde and a deuterated Wittig reagent, methylenetriphenylphosphorane-d2, generated in situ from methyltriphenylphosphonium-d3 iodide. The driving force for this reaction is the formation of the highly stable triphenylphosphine oxide, which facilitates the conversion of the carbonyl group to an alkene.

The overall synthetic pathway can be visualized as follows:

Caption: Synthetic pathway for 2-ethenylpyrazine-d3 via the Wittig reaction.

Experimental Protocols

Synthesis of Methyltriphenylphosphonium-d3 Iodide

This protocol outlines the preparation of the deuterated Wittig salt, a crucial precursor for the synthesis.

Materials:

• Triphenylphosphine (recrystallized from ethanol and dried)

• Methyl-d3 iodide (CD₃I)

• Anhydrous benzene or dichloromethane

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (argon or nitrogen), dissolve triphenylphosphine (1.0 eq) in anhydrous benzene or dichloromethane.

• To the stirred solution, add methyl-d3 iodide (1.05-1.10 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 24-48 hours. A white precipitate will form.

• Collect the precipitate by vacuum filtration, wash with a small amount of cold anhydrous benzene or diethyl ether, and dry under vacuum to yield methyltriphenylphosphonium-d3 iodide as a white solid.[1][2]

Expected Data:

Parameter	Value
Yield	90-97%
Appearance	White crystalline solid
Melting Point	Approx. 185-187 °C

Synthesis of 2-Ethenylpyrazine-d3

This section details the Wittig reaction to form the target molecule.

Materials:

• Methyltriphenylphosphonium-d3 iodide

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Pyrazine-2-carbaldehyde

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and under an inert atmosphere, suspend methyltriphenylphosphonium-d3 iodide (1.1 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.05 eq) dropwise to the suspension. The mixture will turn a characteristic deep yellow or orange color, indicating the formation of the ylide.

• After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours.

• Cool the ylide solution back to 0 °C and add a solution of pyrazine-2-carbaldehyde (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Typical Reaction Parameters:

Parameter	Value
Reactant Molar Ratio (Wittig Salt:Base:Aldehyde)	1.1 : 1.05 : 1.0
Reaction Temperature	0 °C to Room Temperature
Reaction Time	12-24 hours
Solvent	Anhydrous Tetrahydrofuran (THF)

Purification Protocol

Purification of the crude 2-ethenylpyrazine-d3 is critical to remove the triphenylphosphine oxide byproduct and any unreacted starting materials. Flash column chromatography is the recommended method.

Flash Column Chromatography

References

• 1. Methyltriphenylphosphonium iodide | 2065-66-9 | Benchchem [benchchem.com]
• 2. Page loading... [wap.guidechem.com]

Commercial Availability and Technical Guide for 2-Ethenylpyrazine-d3 in Analytical Applications

For researchers, scientists, and professionals in drug development requiring stable isotope-labeled standards, 2-Ethenylpyrazine-d3 serves as a critical internal standard for mass spectrometry-based quantitative analyses. This guide provides an in-depth overview of its commercial availability, typical analytical specifications, and key experimental protocols for its use.

Commercial Sourcing:

2-Ethenylpyrazine-d3 is available from specialized chemical suppliers. One listed commercial source is Shanghai Saikerui Biotechnology Co., Ltd., as cataloged on ChemicalBook[1]. While detailed certificates of analysis for this specific compound are not always publicly accessible, the following sections outline the expected technical specifications and quality control procedures based on industry standards for deuterated analytical compounds.

Data Presentation: Expected Analytical Specifications

Quantitative data for a high-purity analytical standard like 2-Ethenylpyrazine-d3 would typically be presented as follows. The values provided are representative of high-quality deuterated standards used for analytical purposes.

Table 1: Physical and Chemical Properties

Property	Value
Chemical Name	2-Ethenyl-d3-pyrazine
Synonyms	2-Vinylpyrazine-d3
Molecular Formula	C₆H₃D₃N₂
Molecular Weight	109.14 g/mol
CAS Number	Not available
Appearance	Colorless to light yellow liquid or solid
Storage	2-8°C, protected from light

Table 2: Representative Quality Control Specifications

Parameter	Specification	Method
Chemical Purity	≥98%	HPLC/GC
Isotopic Enrichment	≥99 atom % D	Mass Spectrometry, NMR
Isotopic Purity (d3)	≥98.5%	Mass Spectrometry
Identity	Conforms to structure	¹H-NMR, Mass Spectrometry

Experimental Protocols

The utility of 2-Ethenylpyrazine-d3 as an internal standard is predicated on its high chemical and isotopic purity. The following are detailed methodologies for the verification of these parameters and its application in quantitative analysis.

Protocol 1: Determination of Chemical Purity by Gas Chromatography (GC)

• Objective: To determine the chemical purity of 2-Ethenylpyrazine-d3 by separating it from any non-labeled or other impurities.

• Instrumentation: Gas chromatograph with a flame ionization detector (FID) or mass spectrometer (MS).

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Method:

  • Prepare a 1 mg/mL solution of 2-Ethenylpyrazine-d3 in a suitable solvent (e.g., dichloromethane or methanol).

  • Set the GC oven temperature program: initial temperature of 60°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/minute, and hold for 5 minutes.

  • Set the injector and detector temperatures to 250°C.

  • Inject 1 µL of the sample.

  • The purity is calculated based on the area percent of the principal peak relative to all other peaks detected by the FID.

Protocol 2: Assessment of Isotopic Enrichment by Mass Spectrometry (MS)

• Objective: To confirm the isotopic enrichment and distribution (d0, d1, d2, d3) of the labeled compound.

• Instrumentation: High-resolution mass spectrometer (HRMS) coupled with either GC or liquid chromatography (LC) for sample introduction[2][3][4].

• Method:

  • Prepare a dilute solution (e.g., 1-10 µg/mL) of the standard in a compatible solvent.

  • Infuse the sample directly or via chromatography into the mass spectrometer.

  • Acquire a full scan mass spectrum in a suitable ionization mode (e.g., electron ionization for GC-MS or electrospray ionization for LC-MS).

  • Determine the relative intensities of the ion corresponding to the unlabeled compound (d0) and the deuterated isotopologues (d1, d2, d3).

  • The isotopic enrichment is calculated as the percentage of the d3 isotopologue relative to all other isotopologues. A general method for this calculation involves comparing the measured isotope distribution with theoretically calculated distributions at various enrichment levels[5].

Protocol 3: Application in Stable Isotope Dilution Analysis (SIDA)

• Objective: To accurately quantify the unlabeled 2-Ethenylpyrazine in a complex matrix (e.g., food, environmental sample).

• Workflow:

  • Sample Preparation: Homogenize the sample matrix.

  • Spiking: Add a known amount of the 2-Ethenylpyrazine-d3 internal standard to the sample. Allow the standard to equilibrate with the analyte in the matrix.

  • Extraction: Perform an appropriate extraction of the analyte and internal standard from the matrix (e.g., liquid-liquid extraction, solid-phase extraction).

  • Analysis: Analyze the extract by GC-MS or LC-MS. Monitor for the characteristic ions of both the unlabeled analyte and the deuterated internal standard.

  • Quantification: Calculate the concentration of the analyte based on the response ratio of the analyte to the internal standard and a pre-established calibration curve.

Mandatory Visualizations

References

• 1. 2-Ethenyl-d3-pyrazine [chemicalbook.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Isotopic Purity and Labeling Efficiency of 2-Ethenylpyrazine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to determine the isotopic purity and labeling efficiency of deuterated compounds, with a specific focus on 2-Ethenylpyrazine-d3. The principles and protocols outlined herein are widely applicable to the characterization of various isotopically labeled molecules crucial for research and drug development.

Core Concepts: Isotopic Purity and Labeling Efficiency

Isotopic Purity refers to the percentage of a compound that contains the desired isotope(s) at the specified position(s). In the case of 2-Ethenylpyrazine-d3, this would be the percentage of molecules where three hydrogen atoms on the ethenyl group have been replaced by deuterium.

Labeling Efficiency is a measure of the extent to which the intended isotopic labeling has been achieved during the synthesis. It is often expressed as the percentage of the deuterated species relative to all isotopic variants of the compound.

Accurate determination of these parameters is critical for applications such as internal standards in quantitative mass spectrometry, metabolic tracers, and in pharmacokinetic studies to ensure data integrity and reproducibility.

Quantitative Data Summary

While specific batch data for 2-Ethenylpyrazine-d3 is not publicly available, the following table represents a typical format for presenting such analytical results. The data presented here is hypothetical but realistic for a high-quality deuterated standard.

Parameter	Method	Result
Isotopic Purity (d3)	GC-MS	99.5%
Chemical Purity	GC-FID	>99%
Deuterium Incorporation	¹H NMR	>99%
Isotopic Distribution	Mass Spectrometry	d0: 0.1%, d1: 0.2%, d2: 0.2%, d3: 99.5%

Experimental Protocols

The determination of isotopic purity and labeling efficiency for 2-Ethenylpyrazine-d3 typically involves a combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for Isotopic Purity and Distribution

GC-MS is a powerful technique for separating the deuterated compound from its non-deuterated and partially deuterated counterparts and for determining their relative abundances.

1. Sample Preparation:

• Prepare a stock solution of 2-Ethenylpyrazine-d3 in a volatile organic solvent (e.g., dichloromethane or methanol) at a concentration of 1 mg/mL.

• Perform serial dilutions to a final concentration of approximately 1 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column.

• Inlet: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan mode (m/z 40-300) to identify the molecular ion and fragmentation patterns. Subsequently, use Selected Ion Monitoring (SIM) for accurate quantification of the different isotopic species (e.g., monitoring the molecular ions for d0, d1, d2, and d3).

3. Data Analysis:

• Integrate the chromatographic peaks corresponding to each isotopic species in the SIM chromatograms.

• Calculate the isotopic purity by expressing the peak area of the d3 species as a percentage of the sum of the peak areas of all isotopic species (d0 to d3).

Nuclear Magnetic Resonance (NMR) Spectroscopy for Deuterium Incorporation

¹H NMR spectroscopy is used to confirm the position of deuterium labeling and to estimate the degree of deuterium incorporation by observing the disappearance of proton signals at the labeling sites.

1. Sample Preparation:

• Dissolve an accurately weighed amount of 2-Ethenylpyrazine-d3 (typically 5-10 mg) in a deuterated solvent that does not have signals in the region of interest (e.g., Chloroform-d, CDCl₃).

• Add a known amount of an internal standard with a distinct, sharp signal (e.g., tetramethylsilane, TMS) for chemical shift referencing.

2. NMR Instrumentation and Parameters:

• Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent.

• Probe: 5 mm broadband observe (BBO) probe.

• Experiment: Standard ¹H NMR spectrum acquisition.

• Number of Scans: 16-64, depending on the sample concentration.

• Relaxation Delay: 5 seconds to ensure full relaxation of protons for accurate integration.

3. Data Analysis:

• Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Integrate the signals corresponding to the remaining protons on the ethenyl group.

• Compare the integration of the ethenyl proton signals to the integration of a signal from a non-deuterated part of the molecule (if applicable) or to the signal of the non-deuterated analog run under the same conditions. The reduction in the integral value of the ethenyl protons directly corresponds to the percentage of deuterium incorporation.

Visualizations

The following diagrams illustrate the generalized workflows for the synthesis and analysis of deuterated compounds like 2-Ethenylpyrazine-d3.

Caption: Generalized synthetic workflow for a deuterated compound.

Caption: Analytical workflow for purity and labeling efficiency determination.

The Anomaly of 2-Ethenylpyrazine-d3: A Guide to Deuterated Pyrazines as Internal Standards in Isotope Dilution Analysis

A comprehensive search of scientific literature and chemical databases reveals a notable absence of specific information regarding "2-Ethenylpyrazine-d3" as a commercially available or widely documented deuterated internal standard. This suggests that it is not a commonly utilized compound for quantitative analytical studies. However, the principles of its potential application are well-established within the broader context of stable isotope dilution analysis (SIDA), a powerful technique for accurate quantification in complex matrices. This technical guide will, therefore, focus on the established use of other deuterated pyrazines as internal standards, providing a framework for the hypothetical application of 2-Ethenylpyrazine-d3.

Stable isotope dilution analysis is a gold-standard method in analytical chemistry for achieving high accuracy and precision in quantitative measurements.[1][2][3] This technique involves the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the analytical workflow. The labeled standard, in this theoretical case 2-Ethenylpyrazine-d3, is chemically identical to the analyte of interest (2-ethenylpyrazine) but has a different mass due to the incorporation of deuterium atoms. This mass difference allows for their distinct detection by mass spectrometry.

The key advantage of SIDA is that the internal standard experiences the same sample preparation inefficiencies, matrix effects, and instrument variability as the native analyte. By measuring the ratio of the native analyte to the isotopically labeled internal standard, accurate quantification can be achieved, as this ratio remains constant throughout the analytical process.

Synthesis of Deuterated Pyrazines: A General Approach

While a specific synthesis for 2-Ethenylpyrazine-d3 is not documented in the provided search results, the synthesis of other deuterated pyrazines, such as 2,3-d3,5-trimethylpyrazine, has been described.[4] A plausible synthetic route for 2-Ethenylpyrazine-d3 would likely involve the use of deuterated starting materials. For instance, a common route to pyrazines involves the condensation of a 1,2-dicarbonyl compound with a 1,2-diamine. To introduce deuterium atoms onto the ethenyl group, a deuterated precursor for this side chain would be required.

Experimental Protocol: Quantification of Pyrazines using a Deuterated Internal Standard

The following protocol outlines a general workflow for the quantification of a pyrazine analyte in a given matrix using a deuterated internal standard, based on methodologies for similar compounds.[1]

1. Sample Preparation:

• A known amount of the deuterated internal standard (e.g., 2-Ethenylpyrazine-d3) is spiked into the sample.

• The sample is then subjected to an extraction procedure to isolate the analyte and internal standard from the matrix. Common techniques include liquid-liquid extraction (LLE), solid-phase extraction (SPE), or headspace solid-phase microextraction (HS-SPME).

• The extract is concentrated and may be derivatized if necessary to improve chromatographic performance or mass spectrometric sensitivity.

2. Chromatographic Separation:

• The extract is injected into a gas chromatograph (GC) or liquid chromatograph (LC) to separate the analyte and internal standard from other matrix components.

• The choice of column and chromatographic conditions (e.g., temperature program for GC, mobile phase gradient for LC) is optimized to achieve good resolution and peak shape for the target compounds.

3. Mass Spectrometric Detection:

• The eluent from the chromatograph is introduced into a mass spectrometer (MS).

• The MS is operated in a selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to selectively detect the molecular ions or specific fragment ions of the native analyte and the deuterated internal standard.

• For 2-ethenylpyrazine (C6H6N2, molecular weight ~106.13 g/mol ) and its d3-analogue, the instrument would be set to monitor the mass-to-charge ratios (m/z) corresponding to each species.

4. Data Analysis and Quantification:

• The peak areas of the native analyte and the deuterated internal standard are measured from the chromatogram.

• A calibration curve is constructed by analyzing a series of standards containing a fixed amount of the internal standard and varying concentrations of the native analyte.

• The concentration of the analyte in the sample is determined by comparing the analyte/internal standard peak area ratio in the sample to the calibration curve.

Quantitative Applications of Deuterated Pyrazine Internal Standards

While data for 2-Ethenylpyrazine-d3 is unavailable, the following table summarizes the application of other deuterated pyrazines as internal standards in quantitative analysis, demonstrating the utility of this approach.

Analyte	Deuterated Internal Standard	Matrix	Analytical Method	Reference
2-Methoxy-3-isobutylpyrazine (MIBP)	2-Methoxy-3-isobutylpyrazine-d2	Red Wine and Grapes	Stable Isotope Dilution Assay (GC-MS)
2,3,5-Trimethylpyrazine	2,3-d3,5-Trimethylpyrazine	Human Urine	Stable Isotope Dilution Analysis (UHPLC-MS/MS)
Methoxypyrazines	Deuterated analogues	Wine	Gas Chromatography-Mass Spectrometry (GC-MS)

Workflow for Stable Isotope Dilution Analysis

The following diagram illustrates the general workflow of a quantitative analysis using a deuterated internal standard.

Figure 1. General workflow for quantitative analysis using a deuterated internal standard.

References

• 1. Quantitative determination of 2-methoxy-3-isobutylpyrazine in red wines and grapes of Bordeaux using a stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. uscholar.univie.ac.at [uscholar.univie.ac.at]
• 3. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mediatum.ub.tum.de [mediatum.ub.tum.de]

The Pivotal Role of 2-Ethenylpyrazine in Food and Beverage Aroma: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethenylpyrazine, a volatile heterocyclic organic compound, is a significant contributor to the desirable nutty, green, and roasted aromas of a wide variety of thermally processed foods and beverages. Formed primarily through the Maillard reaction during cooking, its presence is a key indicator of flavor development in products such as coffee, roasted nuts, and baked goods. This technical guide provides an in-depth analysis of the sensory properties, formation pathways, and analytical methodologies for 2-ethenylpyrazine. Quantitative data on its occurrence and detailed experimental protocols for its analysis are presented to support further research and application in food science and flavor chemistry.

Introduction

The complex and alluring aromas of cooked foods are largely a result of the Maillard reaction, a non-enzymatic browning reaction between amino acids and reducing sugars that occurs upon heating. Among the myriad of flavor compounds generated, pyrazines are a critical class of nitrogen-containing heterocyclic compounds responsible for the characteristic roasted, toasted, and nutty notes. 2-Ethenylpyrazine (also known as 2-vinylpyrazine) is a key member of this family, imparting distinct nutty, green, and burnt flavor notes.[1] Its presence and concentration are crucial in defining the sensory profile of many cherished food products, including coffee, beef, filberts, and peanuts.[1] Understanding the formation and sensory impact of 2-ethenylpyrazine is paramount for food scientists and flavor chemists aiming to optimize and control the flavor profiles of processed foods.

Sensory Properties and Occurrence

2-Ethenylpyrazine is characterized by a potent nutty aroma, with additional green and burnt undertones.[1] While the specific odor threshold for 2-ethenylpyrazine in water is not widely reported in readily available literature, the thresholds for other pyrazines span a wide range, indicating their significant impact on aroma even at low concentrations. For context, the odor thresholds of several other pyrazines are provided in Table 1.

Table 1: Odor Thresholds of Selected Pyrazines in Water

Pyrazine Compound	Odor Threshold in Water (ppb)	Sensory Descriptors
2-Methylpyrazine	60,000	Green, nutty, cocoa, musty
2-Ethylpyrazine	6,000	Musty, nutty, buttery, peanut
2,3-Dimethylpyrazine	2,500	Green, nutty, potato, cocoa
2,5-Dimethylpyrazine	800	Chocolate, roasted nuts, earthy
2,6-Dimethylpyrazine	200	Chocolate, roasted nuts, fried potato
2-Ethyl-5-methylpyrazine	100	Nutty, roasted, grassy
2-Ethyl-3,5-dimethylpyrazine	1	Cocoa, chocolate, nutty (burnt almond)

Source: Data compiled from various sources.[2]

The occurrence of 2-ethenylpyrazine is intrinsically linked to the thermal processing of food. It has been identified as a volatile component in a range of products, as detailed in Table 2.

Table 2: Occurrence of 2-Ethenylpyrazine in Various Foods and Beverages

Food/Beverage	Processing Method
Coffee	Roasting
Roasted Peanuts	Roasting
Roasted Filberts (Hazelnuts)	Roasting
Cooked Beef	Grilling, Roasting
Baked Bread	Baking

Note: Specific quantitative data for 2-ethenylpyrazine across a wide range of foods is limited in publicly available literature. The table indicates its presence based on qualitative analyses.

Formation Pathway: The Maillard Reaction

The primary route to the formation of 2-ethenylpyrazine in food is the Maillard reaction. This complex cascade of reactions is initiated by the condensation of a carbonyl group from a reducing sugar with an amino group from an amino acid. While the general mechanism for pyrazine formation is well-established, the specific pathway leading to the ethenyl (vinyl) substituent is more nuanced.

Recent studies suggest that 2-ethenylpyrazine is formed through the condensation of an existing alkylpyrazine (such as methylpyrazine) with formaldehyde, both of which are products of the Maillard reaction. The formaldehyde is thought to be generated from the degradation of sugars or amino acids like glycine.

The proposed formation pathway can be visualized as follows:

Caption: Proposed Maillard reaction pathway for the formation of 2-Ethenylpyrazine.

Analytical Methodologies

The analysis of volatile compounds like 2-ethenylpyrazine in complex food matrices requires sensitive and selective analytical techniques. Gas chromatography coupled with mass spectrometry (GC-MS) is the most widely used method for the identification and quantification of pyrazines.[3]

Sample Preparation and Extraction

Effective extraction of 2-ethenylpyrazine from the food matrix is a critical first step. Several techniques are employed, with the choice depending on the nature of the sample and the desired sensitivity.

• Headspace Solid-Phase Microextraction (HS-SPME): This is a solvent-free, simple, and sensitive technique widely used for the analysis of food volatiles. A fused silica fiber coated with a stationary phase is exposed to the headspace above the food sample, where volatile compounds are adsorbed. The fiber is then desorbed in the hot injector of the GC.

• Stir Bar Sorptive Extraction (SBSE): This technique offers a larger volume of stationary phase compared to SPME, leading to higher recovery of analytes. A magnetic stir bar coated with polydimethylsiloxane (PDMS) is used to extract the compounds from a liquid sample.

• Liquid-Liquid Extraction (LLE): A traditional method involving the partitioning of the analyte between the food matrix (often in a liquid state) and an immiscible organic solvent.

The following diagram illustrates a general workflow for the analysis of 2-ethenylpyrazine in a food sample using HS-SPME-GC-MS.

Caption: General experimental workflow for 2-Ethenylpyrazine analysis.

Key Experimental Protocol: HS-SPME-GC-MS Analysis of 2-Ethenylpyrazine in Roasted Coffee

This protocol provides a detailed methodology for the extraction and quantification of 2-ethenylpyrazine in roasted coffee beans.

1. Sample Preparation:

• Cryogenically grind roasted coffee beans to a fine powder.

• Accurately weigh 2.0 g of the ground coffee into a 20 mL headspace vial.

• Add an internal standard solution (e.g., 2-methyl-3-heptylpyrazine in methanol) for quantification.

• Seal the vial with a PTFE/silicone septum.

2. HS-SPME Parameters:

• SPME Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS), 50/30 μm.

• Incubation/Equilibration: 60°C for 20 minutes with agitation.

• Extraction: Expose the fiber to the headspace at 60°C for 30 minutes.

3. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Injector: Splitless mode, 250°C.

• Desorption Time: 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Column: DB-WAX or HP-5MS (30 m x 0.25 mm i.d., 0.25 μm film thickness).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 150°C at 5°C/min.

  • Ramp 2: Increase to 240°C at 10°C/min, hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-300.

4. Data Analysis:

• Identification: Compare the mass spectrum and retention time of the analyte with those of an authentic 2-ethenylpyrazine standard.

• Quantification: Calculate the concentration of 2-ethenylpyrazine based on the peak area ratio of the analyte to the internal standard and a calibration curve prepared with standard solutions.

Conclusion

2-Ethenylpyrazine is a vital aroma compound that significantly shapes the sensory experience of many thermally processed foods and beverages. Its formation via the Maillard reaction is a complex process that is influenced by various factors including the types of precursors and processing conditions. The analytical methodologies outlined in this guide, particularly HS-SPME-GC-MS, provide robust and sensitive means for its identification and quantification. Further research is warranted to fully elucidate the specific precursors and reaction kinetics leading to 2-ethenylpyrazine formation and to establish a comprehensive database of its quantitative occurrence and precise sensory thresholds in a wider range of food products. Such knowledge will empower food scientists to better control and optimize flavor development, leading to enhanced product quality and consumer satisfaction.

References

• 1. 2-vinyl pyrazine [flavscents.com]
• 2. Pyrazines [leffingwell.com]
• 3. 2-Vinylpyridine | C7H7N | CID 7521 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Genesis of a Roasty Aroma: A Technical Guide to 2-Ethenylpyrazine in Roasted Coffee

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural occurrence of 2-Ethenylpyrazine, a significant contributor to the characteristic roasty and nutty aroma of coffee. This document provides a comprehensive overview of its formation during the coffee roasting process, analytical methodologies for its quantification, and factors influencing its concentration.

Introduction

2-Ethenylpyrazine, also known as 2-vinylpyrazine, is a heterocyclic aromatic compound that belongs to the pyrazine family. These compounds are renowned for their potent sensory properties, often associated with roasted, toasted, and nutty flavors. In roasted coffee, 2-Ethenylpyrazine is one of the many volatile organic compounds that constitute its complex aroma profile. Its presence and concentration are influenced by a multitude of factors, including the coffee bean species (e.g., Coffea arabica and Coffea canephora var. robusta), geographical origin, and, most critically, the roasting conditions. Understanding the formation and quantification of this compound is essential for quality control in the coffee industry and for researchers studying flavor chemistry and its potential physiological effects.

Formation Pathway of 2-Ethenylpyrazine

The primary mechanism for the formation of 2-Ethenylpyrazine in roasted coffee is the Maillard reaction, a complex series of non-enzymatic browning reactions between reducing sugars and amino acids that occurs at elevated temperatures. The formation of the vinyl group is a subsequent modification of an initially formed alkylpyrazine.

The key steps in the formation of 2-Ethenylpyrazine are:

• Maillard Reaction Initiation: The process begins with the condensation of a reducing sugar (e.g., glucose) and an amino acid (e.g., lysine, glycine) to form a Schiff base, which then rearranges to an Amadori product.

• Formation of α-Dicarbonyl and α-Amino Ketone Intermediates: The Amadori product undergoes further degradation to form reactive α-dicarbonyl compounds (e.g., glyoxal, methylglyoxal) and α-amino ketones through the Strecker degradation pathway.[1][2]

• Pyrazine Ring Formation: Two molecules of an α-amino ketone condense to form a dihydropyrazine intermediate, which is then oxidized to a stable alkylpyrazine, such as 2-methylpyrazine.[2]

• Vinyl Group Formation: The final step involves the condensation of an alkylpyrazine (e.g., 2-methylpyrazine) with formaldehyde.[1][3] Formaldehyde is also a product of the Maillard reaction. This condensation reaction, followed by the elimination of a water molecule, results in the formation of the ethenyl (vinyl) group attached to the pyrazine ring.

References

• 1. Model studies on the formation of 2-vinylpyrazine and 2-vinyl-6-methylpyrazine in Maillard-type reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. kaleidoroasters.ca [kaleidoroasters.ca]
• 3. researchgate.net [researchgate.net]

The Genesis of Flavor: A Technical Guide to Pyrazine Formation in the Maillard Reaction

For Researchers, Scientists, and Drug Development Professionals

The Maillard reaction, a cornerstone of flavor chemistry, is a complex cascade of non-enzymatic browning reactions between reducing sugars and amino compounds. Among the myriad of flavor compounds generated, pyrazines are of paramount importance, imparting characteristic roasted, toasted, and nutty aromas to a vast array of thermally processed foods and contributing to the sensory profile of certain pharmaceutical formulations. This technical guide provides an in-depth exploration of the core formation pathways of pyrazines, supported by quantitative data, detailed experimental protocols, and visual representations of the key chemical transformations.

Core Formation Pathways of Pyrazines

The formation of pyrazines during the Maillard reaction is a multifaceted process, primarily revolving around the generation of α-aminocarbonyl intermediates. The most widely accepted mechanism is the Strecker degradation of amino acids, which occurs in the presence of α-dicarbonyl compounds formed from sugar degradation. However, alternative pathways, including those involving deamination, also contribute to the pyrazine pool.

The Strecker Degradation Pathway

The Strecker degradation is a critical reaction sequence that converts α-amino acids into Strecker aldehydes, which possess characteristic aromas, and α-aminoketones, the key precursors for pyrazine synthesis. The process is initiated by the reaction of an α-dicarbonyl compound with an amino acid. The subsequent condensation of two α-aminoketone molecules leads to the formation of a dihydropyrazine intermediate, which is then oxidized to a stable pyrazine. The specific substituents on the resulting pyrazine ring are determined by the side chains of the precursor amino acids and the structure of the dicarbonyl compounds.

Strecker Degradation Pathway for Pyrazine Formation.

Alternative Formation Pathways

While Strecker degradation is a major route, pyrazines can also be formed through other mechanisms. One notable alternative involves the deamination of α-amino acids, which can also lead to the formation of Strecker aldehydes.[1] In this pathway, the ammonia released after decarbonylation of an α-amino acid can react with acyloins (sugar degradation products) to generate pyrazines. This indicates that the presence of both pyrazines and Strecker aldehydes in a reaction mixture does not exclusively point to the occurrence of Strecker degradation.

Quantitative Analysis of Pyrazine Formation

The yield and type of pyrazines formed are highly dependent on the reaction conditions and the specific precursors involved. Different amino acids and the presence of peptides can significantly influence the pyrazine profile.

Influence of Amino Acid Type

The structure of the amino acid side chain plays a crucial role in determining the substitution pattern of the resulting pyrazines. For instance, studies have shown that lysine-containing systems produce significantly more total pyrazines compared to other amino acids like glutamic acid, glutamine, and alanine.

Amino Acid Precursor	Key Pyrazines Formed	Relative Abundance	Reference
L-Serine	Pyrazine, Methylpyrazine, Ethylpyrazine	-
L-Threonine	2,5-Dimethylpyrazine, 2,6-Dimethylpyrazine, Trimethylpyrazine	-
Lysine	2,6-Dimethylpyrazine, 2-Ethyl-5-methylpyrazine	High
Glutamic Acid	Methylpyrazine, Ethylpyrazine	Lower than Lysine

Impact of Peptides

Recent research has highlighted the significant role of peptides in pyrazine formation. Dipeptides and tripeptides have been shown to produce a higher content of pyrazines compared to free amino acids. Specifically, lysine-containing dipeptides are potent precursors for pyrazines, with the position of the lysine residue (N-terminus vs. C-terminus) affecting the final pyrazine profile.

Precursor Model System	Major Pyrazines	Observation	Reference
Lysine-containing Dipeptides + Glucose	2,5(6)-Dimethylpyrazine, 2,3,5-Trimethylpyrazine	Higher pyrazine production than free amino acids.
Lysine-containing Tripeptides + Glucose	-	Lower pyrazine production than dipeptides.

Experimental Protocols for Studying Pyrazine Formation

The investigation of pyrazine formation pathways relies on well-defined model systems and robust analytical techniques.

Maillard Reaction Model Systems

A common approach involves heating a solution containing a specific amino acid or peptide with a reducing sugar under controlled conditions.

• Reactants : Equal masses of a dipeptide (e.g., 100 mg) and glucose (100 mg) are mixed.

• Solvent : The mixture is dissolved in a phosphate buffer (e.g., 10 mL of 0.2 M, pH 8.0).

• Reaction Conditions : The solution is transferred to a sealed vial and heated in an oil bath at a specific temperature and duration (e.g., 140°C for 90 minutes).

• Quenching : The reaction is stopped by immediate cooling in a cold-water bath.

General Experimental Workflow for Maillard Reaction Studies.

Analytical Methodology: HS-SPME-GC-MS

Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile pyrazines.

• Sample Equilibration : Samples are equilibrated at a controlled temperature (e.g., 45°C for 20 minutes) before extraction.

• Extraction : A SPME fiber (e.g., DVB/CAR/PDMS) is exposed to the headspace of the sample vial to adsorb volatile compounds (e.g., at 50°C for 30 minutes).

• Gas Chromatography : The adsorbed compounds are thermally desorbed in the GC inlet and separated on a capillary column (e.g., DB-1701).

• Mass Spectrometry : The separated compounds are identified and quantified using a mass selective detector.

Conclusion

The formation of pyrazines during the Maillard reaction is a complex yet fascinating area of study with significant implications for the food and pharmaceutical industries. The Strecker degradation of amino acids represents the primary pathway for their formation, with α-aminoketones serving as the critical building blocks. However, alternative mechanisms also contribute to the overall pyrazine profile. The type and structure of the amino-containing precursors, particularly the emerging importance of peptides, profoundly influence the quantitative and qualitative nature of the pyrazines produced. A thorough understanding of these formation pathways, facilitated by robust experimental and analytical methodologies, is essential for controlling and optimizing the desired flavor and aroma profiles in various applications.

References

• 1. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantitative Analysis of 2-Ethenylpyrazine using GC-MS and a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethenylpyrazine, also known as 2-vinylpyrazine, is a volatile organic compound belonging to the pyrazine family. It is a significant flavor and aroma component in a variety of roasted and fermented foods and beverages, including coffee, cocoa, peanuts, and beer. The characteristic nutty, roasted, and cocoa-like aroma of 2-ethenylpyrazine makes its accurate quantification crucial for quality control in the food and beverage industry. In the pharmaceutical and drug development sectors, the analysis of volatile organic compounds like 2-ethenylpyrazine can be relevant in studies related to metabolism, off-flavor characterization, and as potential biomarkers.

Gas chromatography-mass spectrometry (GC-MS) is the premier analytical technique for the identification and quantification of volatile and semi-volatile compounds. When coupled with a stable isotope dilution assay (SIDA), which utilizes a deuterated internal standard such as 2-ethenylpyrazine-d3, GC-MS provides the highest level of accuracy and precision. The internal standard, being chemically identical to the analyte, co-elutes and experiences similar ionization and fragmentation, effectively compensating for variations in sample preparation, injection volume, and matrix effects.

This document provides a detailed protocol for the quantitative analysis of 2-ethenylpyrazine in various matrices using GC-MS with 2-ethenylpyrazine-d3 as an internal standard.

Principle of the Method

The methodology is based on the principle of stable isotope dilution analysis. A known amount of the deuterated internal standard, 2-ethenylpyrazine-d3, is added to the sample at the beginning of the sample preparation process. The sample is then extracted to isolate the volatile and semi-volatile compounds, including both the native 2-ethenylpyrazine and the added internal standard. The extract is subsequently analyzed by GC-MS. The gas chromatograph separates the components of the mixture, and the mass spectrometer detects and quantifies the characteristic ions of both 2-ethenylpyrazine and 2-ethenylpyrazine-d3. By comparing the peak area ratio of the analyte to the internal standard, the concentration of 2-ethenylpyrazine in the original sample can be accurately determined.

Experimental Protocols

Reagents and Materials

• Standards: 2-Ethenylpyrazine (≥98% purity), 2-Ethenylpyrazine-d3 (isotopic purity ≥98%)

• Solvents: Dichloromethane (DCM, HPLC grade), Methanol (HPLC grade), Ultrapure water

• Salts: Sodium chloride (analytical grade), Anhydrous sodium sulfate (analytical grade)

• Gases: Helium (carrier gas, 99.999% purity)

• Sample Matrices: Coffee beans, cocoa powder, or other relevant solid/liquid samples.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of 2-ethenylpyrazine and 2-ethenylpyrazine-d3 into separate 10 mL volumetric flasks. Dissolve in and dilute to the mark with methanol. Store at -20°C.

• Working Standard Solutions: Prepare a series of calibration standards by appropriate serial dilutions of the stock solutions in dichloromethane. A typical concentration range for the calibration curve is 1-100 ng/mL of 2-ethenylpyrazine, with a constant concentration of 2-ethenylpyrazine-d3 (e.g., 50 ng/mL).

Sample Preparation (Solid Matrix - e.g., Coffee Beans)

This protocol is adapted from established methods for pyrazine analysis in coffee.[1][2]

• Grinding: Cryogenically grind the solid sample to a fine powder to ensure homogeneity.

• Spiking: Accurately weigh 1 g of the homogenized sample into a 50 mL centrifuge tube. Spike the sample with a known amount of the 2-ethenylpyrazine-d3 internal standard solution (e.g., 50 µL of a 1 µg/mL solution).

• Extraction:

  • Add 10 mL of ultrapure water to the sample and vortex for 1 minute to create a slurry.

  • Add 10 mL of dichloromethane to the slurry.

  • Vortex vigorously for 5 minutes to ensure thorough extraction of the pyrazines into the organic phase.

• Phase Separation: Centrifuge the mixture at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection of Organic Phase: Carefully transfer the lower dichloromethane layer to a clean glass tube using a Pasteur pipette.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic extract to remove any residual water.

• Concentration: Concentrate the extract to a final volume of approximately 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC vial for analysis.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters for the analysis of pyrazines and can be used as a starting point for method development.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Injector	Split/Splitless
Injection Volume	1 µL
Injector Temperature	250°C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Column	DB-WAX or HP-INNOWax (30 m x 0.25 mm i.d., 0.25 µm film thickness)
Oven Program	Initial temperature 40°C, hold for 2 min, ramp to 240°C at 6°C/min, hold for 10 min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Interface Temperature	250°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

Mass Spectrometer Settings (SIM/MRM)

For quantitative analysis, Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode should be used to enhance sensitivity and selectivity. The selection of quantifier and qualifier ions is based on the mass spectra of 2-ethenylpyrazine and its deuterated analog.

Table 1: Proposed SIM/MRM Ions for 2-Ethenylpyrazine and 2-Ethenylpyrazine-d3

Compound	Molecular Weight	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
2-Ethenylpyrazine	106.13	106	79, 52
2-Ethenylpyrazine-d3	109.15	109	82, 54

Note: The exact m/z values for the deuterated standard may vary depending on the position of the deuterium labels. These ions should be confirmed by analyzing the individual standard solutions.

Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the quantifier ion of 2-ethenylpyrazine to the quantifier ion of 2-ethenylpyrazine-d3 against the concentration of 2-ethenylpyrazine in the working standard solutions.

• Linearity: The calibration curve should exhibit a linear relationship with a correlation coefficient (r²) of ≥ 0.995.

• Quantification: Determine the concentration of 2-ethenylpyrazine in the sample extracts from the calibration curve using the measured peak area ratios.

• Final Concentration: Calculate the final concentration of 2-ethenylpyrazine in the original sample, taking into account the initial sample weight and any dilution factors.

Method Validation

A full method validation should be performed according to established guidelines (e.g., ICH, FDA) to ensure the reliability of the results. Key validation parameters include:

• Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample matrix.

• Linearity and Range: The concentration range over which the method is accurate and precise.

• Accuracy (Recovery): The closeness of the measured value to the true value. This is typically assessed by analyzing spiked samples at different concentration levels.

• Precision (Repeatability and Intermediate Precision): The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

Quantitative Data Summary

The following table presents illustrative quantitative data that could be expected from a validated method.

Table 2: Illustrative Quantitative Performance Data

Parameter	Value
Linear Range	1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
LOD	0.5 ng/mL
LOQ	1.5 ng/mL
Accuracy (Recovery)	92 - 105%
Precision (RSD)	< 10%

Visualizations

Caption: Experimental workflow for the quantitative analysis of 2-Ethenylpyrazine.

Caption: Logical relationship for quantification using an internal standard.

Conclusion

The GC-MS method utilizing a stable isotope dilution assay with 2-ethenylpyrazine-d3 provides a robust, accurate, and precise approach for the quantitative analysis of 2-ethenylpyrazine in complex matrices. This detailed protocol serves as a comprehensive guide for researchers and scientists in the food, beverage, and pharmaceutical industries to implement this high-quality analytical method for quality control, research, and development purposes. Proper method validation is essential to ensure the reliability and defensibility of the generated data.

References

• 1. Determination of the alkylpyrazine composition of coffee using stable isotope dilution-gas chromatography-mass spectrometry (SIDA-GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Development of a Quantitative LC-MS/MS Method for 2-Ethenylpyrazine Using a Deuterated Internal Standard

Abstract

This application note details a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-ethenylpyrazine in complex matrices. The method utilizes a stable isotope-labeled internal standard, 2-ethenylpyrazine-d4, to ensure accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The protocol provides a comprehensive workflow, including sample extraction, chromatographic separation, and mass spectrometric detection, making it suitable for researchers, scientists, and professionals in drug development and food chemistry.

Introduction

2-Ethenylpyrazine (also known as 2-vinylpyrazine) is a heterocyclic aromatic compound that contributes to the flavor and aroma of various food products, including coffee, roasted nuts, and baked goods.[1][2] Its presence and concentration can be indicative of the quality and processing conditions of these products. Accurate quantification of 2-ethenylpyrazine is therefore crucial for quality control and research in the food and beverage industry. While gas chromatography-mass spectrometry (GC-MS) is traditionally used for the analysis of volatile pyrazines, liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers a robust alternative, particularly for liquid samples and non-volatile derivatives.[3]

The use of a stable isotope-labeled (SIL) internal standard, such as a deuterated analog, is essential for accurate quantification in complex matrices by LC-MS/MS.[4][5] The SIL internal standard co-elutes with the analyte and experiences similar ionization suppression or enhancement, allowing for reliable correction of these matrix-induced variations. This application note describes a method for the analysis of 2-ethenylpyrazine using a deuterated internal standard, providing a detailed protocol for researchers to implement in their laboratories.

Experimental

Materials and Reagents

• 2-Ethenylpyrazine (≥98% purity)

• 2-Ethenylpyrazine-d4 (custom synthesis or from a specialized supplier)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Standard Solution Preparation

Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of 2-ethenylpyrazine and 2-ethenylpyrazine-d4 in methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a 50:50 mixture of acetonitrile and water. These solutions are used to build the calibration curve.

Internal Standard Spiking Solution (1 µg/mL): Dilute the 2-ethenylpyrazine-d4 primary stock solution in a 50:50 mixture of acetonitrile and water.

Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely used sample preparation technique for the analysis of analytes in a variety of matrices.

• Homogenization: Homogenize 10 g of the sample (e.g., food product) with 10 mL of water.

• Extraction: Transfer the homogenized sample to a 50 mL centrifuge tube. Add 10 mL of acetonitrile and the QuEChERS extraction salts.

• Shaking and Centrifugation: Shake the tube vigorously for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Cleanup (d-SPE): Transfer an aliquot of the acetonitrile supernatant to a dispersive solid-phase extraction (d-SPE) tube containing primary secondary amine (PSA) and magnesium sulfate.

• Final Extract: Vortex the d-SPE tube for 30 seconds and centrifuge at 4000 rpm for 5 minutes. Transfer the supernatant to a clean vial, spike with the internal standard solution, and dilute as necessary with the initial mobile phase conditions before injection.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

MRM Transitions

Multiple Reaction Monitoring (MRM) is used for quantification. The precursor ion ([M+H]⁺) is selected in the first quadrupole, fragmented in the collision cell, and specific product ions are monitored in the third quadrupole.

Table 3: MRM Transitions for 2-Ethenylpyrazine and Deuterated Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
2-Ethenylpyrazine	107.1	79.1 (Quantifier)	100	25	15
107.1	52.1 (Qualifier)	100	25	20
2-Ethenylpyrazine-d4	111.1	83.1 (Quantifier)	100	25	15

Note: The exact m/z values, cone voltages, and collision energies should be optimized for the specific instrument used.

Results and Data Presentation

Calibration Curve and Linearity

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

Table 4: Example Calibration Curve Data for 2-Ethenylpyrazine

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	12,345	1,100,000	0.0112
5	61,725	1,150,000	0.0537
10	125,000	1,120,000	0.1116
50	620,000	1,130,000	0.5487
100	1,230,000	1,110,000	1.1081
500	6,150,000	1,140,000	5.3947

The method should demonstrate good linearity over the desired concentration range, with a correlation coefficient (r²) of >0.99.

Accuracy and Precision

The accuracy and precision of the method are evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations.

Table 5: Example Accuracy and Precision Data for 2-Ethenylpyrazine

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	Accuracy (%)	Precision (%RSD)
Low	5	4.85	97.0	4.5
Medium	50	51.2	102.4	3.2
High	400	395.6	98.9	2.8

The acceptance criteria for accuracy are typically within ±15% (±20% for the lower limit of quantification) of the nominal concentration, and the precision should be ≤15% RSD (≤20% for LLOQ).

Diagrams

Caption: Experimental workflow for the LC-MS/MS analysis of 2-ethenylpyrazine.

Conclusion

This application note provides a detailed and robust LC-MS/MS method for the quantitative analysis of 2-ethenylpyrazine in complex matrices. The use of a deuterated internal standard ensures high accuracy and precision, making this method suitable for a wide range of applications in food science, quality control, and drug development. The provided experimental protocols and data presentation guidelines offer a solid foundation for researchers to implement and validate this method in their own laboratories.

References

• 1. Pyrazines in food samples: Recent update on occurrence, formation, sampling, pretreatment and analysis methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pyrazine Analysis in Coffee Matrices

Introduction

Pyrazines are a critical class of volatile aromatic compounds that significantly contribute to the desirable roasted, nutty, and cocoa-like aromas of coffee. Formed primarily through the Maillard reaction during the roasting process, the qualitative and quantitative profile of pyrazines is a key indicator of coffee quality and flavor. Accurate analysis of these compounds is essential for quality control, product development, and research into the flavor chemistry of coffee. This document provides detailed application notes and experimental protocols for the sample preparation of coffee matrices for pyrazine analysis, targeting researchers, scientists, and professionals in the food and beverage industry. The following sections detail various extraction techniques, including Headspace Solid-Phase Microextraction (HS-SPME), Stir Bar Sorptive Extraction (SBSE), and Solvent Extraction, coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for analysis.

Key Sample Preparation Techniques

The choice of sample preparation technique is crucial for the efficient extraction and sensitive detection of pyrazines from complex coffee matrices. The most common and effective methods are detailed below.

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free, sensitive, and widely used technique for the extraction of volatile and semi-volatile organic compounds from the headspace of a sample. It is particularly well-suited for analyzing the aroma profile of coffee.

Protocol: HS-SPME for Pyrazine Analysis in Ground Roasted Coffee

Materials:

• Ground roasted coffee sample

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) 50/30 µm)[1][2]

• Heater-stirrer or water bath

• GC-MS system

Procedure:

• Weigh 0.5 g to 2 g of the ground coffee sample into a 20 mL headspace vial.[3][4]

• For brewed coffee analysis, 6 mL of cooled and filtered coffee can be used.[5]

• Seal the vial tightly with the screw cap.

• Place the vial in a heater-stirrer or water bath and allow the sample to equilibrate at a specific temperature, typically between 50°C and 80°C, for 10 to 20 minutes with agitation.

• After equilibration, expose the SPME fiber to the headspace of the vial for a set extraction time, generally ranging from 10 to 50 minutes, at the same temperature.

• Retract the fiber into the needle and immediately introduce it into the heated injection port of the GC-MS for thermal desorption of the analytes. Desorption is typically carried out at 250°C for 1 to 7 minutes.

• Initiate the GC-MS analysis.

Workflow for HS-SPME of Pyrazines in Coffee

Caption: Workflow for HS-SPME of pyrazines in coffee.

Stir Bar Sorptive Extraction (SBSE) and Headspace Sorptive Extraction (HSSE)

SBSE and its headspace variant, HSSE, are powerful pre-concentration techniques that utilize a magnetic stir bar coated with a thick layer of sorbent, typically polydimethylsiloxane (PDMS). These methods offer higher extraction efficiencies compared to SPME due to the larger volume of the sorptive phase.

Protocol: SBSE for Pyrazine Analysis in Coffee Brew

Materials:

• Coffee brew, filtered

• Glass vials with screw caps

• PDMS-coated stir bar (e.g., Twister®)

• Stir plate

• Thermal desorption unit (TDU) coupled to a GC-MS system

Procedure:

• Place a known volume of filtered coffee brew (e.g., 10 mL) into a glass vial.

• Add the PDMS-coated stir bar to the vial.

• Stir the sample at a constant speed for a defined period, typically 60 to 120 minutes, at room temperature or a slightly elevated temperature.

• After extraction, remove the stir bar with clean forceps, gently dry it with a lint-free tissue, and place it in a glass thermal desorption tube.

• The tube is then placed in the TDU of the GC-MS system for thermal desorption and subsequent analysis.

Protocol: HSSE for Pyrazine Analysis in Ground Coffee

Materials:

• Ground roasted coffee

• Headspace vials

• PDMS-coated stir bar

• Vial holder to suspend the stir bar in the headspace

• Heater-stirrer

• Thermal desorption unit (TDU) coupled to a GC-MS system

Procedure:

• Place a known amount of ground coffee into a headspace vial.

• Suspend the PDMS-coated stir bar in the headspace of the vial using a suitable holder.

• Seal the vial and place it in a heater-stirrer.

• Incubate the sample at a controlled temperature (e.g., 60°C) for a specified time (e.g., 60 minutes) to allow the volatile pyrazines to partition into the PDMS coating.

• After extraction, remove the stir bar and proceed with thermal desorption and GC-MS analysis as described for SBSE.

Workflow for SBSE/HSSE of Pyrazines in Coffee

Caption: Workflow for SBSE/HSSE of pyrazines in coffee.

Solvent Extraction

Solvent extraction is a classic technique for the isolation of volatile and non-volatile compounds. For pyrazine analysis in coffee, both direct solvent extraction and simultaneous distillation-extraction (SDE) can be employed. Studies have shown that water can be a superior extraction solvent compared to dichloromethane for some alkylpyrazines.

Protocol: Solvent Extraction with Dichloromethane

Materials:

• Ground roasted coffee

• Dichloromethane (DCM)

• Soxhlet apparatus

• Rotary evaporator

• GC-MS system

Procedure:

• Weigh approximately 15 g of ground roasted coffee and place it into a Soxhlet thimble.

• Place the thimble in the Soxhlet extractor.

• Add 250 mL of dichloromethane to the boiling flask.

• Perform the extraction for 5 hours.

• After extraction, concentrate the extract to a final volume of 3-5 mL using a rotary evaporator at 40°C.

• Inject an aliquot of the concentrated extract into the GC-MS for analysis.

Workflow for Solvent Extraction of Pyrazines in Coffee

Caption: Workflow for solvent extraction of pyrazines in coffee.

Quantitative Data Summary

The following table summarizes the concentrations of various pyrazines found in coffee samples as reported in the literature. These values can vary significantly depending on the coffee variety, roasting degree, and analytical method used.

Pyrazine Compound	Concentration Range (mg/kg in ground coffee)	Reference
2-Methylpyrazine	Most abundant
2,5-Dimethylpyrazine	High abundance
2,6-Dimethylpyrazine	High abundance
2-Ethylpyrazine	Moderate abundance
2-Ethyl-5-methylpyrazine	Moderate abundance
2-Ethyl-6-methylpyrazine	Moderate abundance
2,3,5-Trimethylpyrazine	Moderate abundance
2,3-Dimethylpyrazine	Low concentration
2-Ethyl-3-methylpyrazine	Low concentration
2-Ethyl-3,5-dimethylpyrazine	Low concentration
2-Ethyl-3,6-dimethylpyrazine	Low concentration
Total Alkylpyrazines	82.1 - 211.6

Method Comparison and Recommendations

Technique	Advantages	Disadvantages	Best Suited For
HS-SPME	Solvent-free, simple, sensitive, good for automation.	Fiber lifetime can be limited, competitive adsorption can occur.	Routine analysis of volatile profiles, screening large numbers of samples.
SBSE/HSSE	Higher recovery and sensitivity than SPME due to larger sorbent volume.	Requires thermal desorption unit, stir bars can be more expensive.	Trace analysis of volatile and semi-volatile compounds, comprehensive aroma profiling.
Solvent Extraction	Exhaustive extraction, can analyze a broad range of compounds (volatile and non-volatile).	Time-consuming, requires large volumes of organic solvents, potential for analyte loss during concentration.	In-depth quantitative analysis, isolation of less volatile pyrazines.

For routine analysis of the key aroma-active pyrazines in coffee, HS-SPME is often the method of choice due to its balance of sensitivity, ease of use, and automation capabilities. For more demanding applications requiring higher sensitivity, SBSE/HSSE is recommended. Solvent extraction remains a valuable tool for comprehensive quantitative studies, although modern solvent-free techniques are often preferred for their environmental and efficiency benefits.

Conclusion

The selection of an appropriate sample preparation technique is paramount for the accurate and reliable analysis of pyrazines in coffee. This document has provided detailed protocols and workflows for HS-SPME, SBSE/HSSE, and solvent extraction. By understanding the principles, advantages, and limitations of each method, researchers can make informed decisions to best suit their analytical objectives, whether for quality control, flavor research, or product development. The provided quantitative data serves as a useful benchmark for the expected concentration ranges of key pyrazines in coffee.

References

• 1. Analysis of Volatile Compounds, Composition, and Thermal Behavior of Coffee Beans According to Variety and Roasting Intensity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. japsonline.com [japsonline.com]
• 3. air.uniud.it [air.uniud.it]
• 4. mdpi.com [mdpi.com]
• 5. journalrpfoods.com [journalrpfoods.com]

Application Notes and Protocols for Flavor Profiling in Wine Using 2-Ethenylpyrazine-d3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the quantitative analysis of key pyrazine compounds in wine, which are significant contributors to the overall flavor profile. The protocol leverages the precision of Stable Isotope Dilution Analysis (SIDA) with Gas Chromatography-Mass Spectrometry (GC-MS), proposing the use of 2-Ethenylpyrazine-d3 as a novel internal standard.

Introduction to Pyrazine Analysis in Wine

Pyrazines are a class of nitrogen-containing heterocyclic compounds that have a profound impact on the aroma of wine. They are typically associated with "green" or "vegetal" notes, such as bell pepper, asparagus, and earthy aromas. The concentration of these compounds in wine is extremely low, often in the parts-per-trillion (ng/L) range, yet they possess very low odor thresholds, making their accurate measurement crucial for quality control and flavor profiling.[1]

The most well-known pyrazines in wine are methoxypyrazines, such as 3-isobutyl-2-methoxypyrazine (IBMP), 3-isopropyl-2-methoxypyrazine (IPMP), and 3-sec-butyl-2-methoxypyrazine (SBMP).[2] However, other alkylpyrazines, which can contribute nutty and roasted notes, are also relevant to the complete flavor profile. Due to the complexity of the wine matrix, which can interfere with analytical measurements, a robust and accurate quantification method is essential. Stable Isotope Dilution Analysis (SIDA) is the gold standard for this purpose. SIDA involves the addition of a known quantity of a stable isotope-labeled version of the analyte (or a structurally similar compound) to the sample. This internal standard behaves nearly identically to the native analyte during sample preparation and analysis, effectively correcting for matrix effects and variations in recovery.

This document outlines a proposed methodology using 2-Ethenylpyrazine-d3 as an internal standard for the broad-spectrum quantification of pyrazines in wine. While deuterated methoxypyrazines are commonly used for their specific counterparts, a single, structurally representative internal standard like 2-Ethenylpyrazine-d3 offers a potential streamlined approach for profiling a wider range of pyrazines.

Application Note: Quantitative Analysis of Pyrazines in Wine by HS-SPME-GC-MS with 2-Ethenylpyrazine-d3

Principle

This method employs Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) and Stable Isotope Dilution Analysis (SIDA) for the quantification of target pyrazines in wine. A precise amount of 2-Ethenylpyrazine-d3 is spiked into the wine sample as an internal standard. The volatile pyrazines, including the internal standard, are extracted from the headspace of the sample onto an SPME fiber. The fiber is then desorbed in the hot injector of the GC, where the analytes are separated and subsequently detected by the mass spectrometer. By operating the MS in Selected Ion Monitoring (SIM) mode, specific ions for each native pyrazine and the deuterated internal standard are monitored. The concentration of each analyte is calculated based on the ratio of its peak area to that of the internal standard, using a calibration curve. This approach ensures high accuracy and precision by compensating for any analyte loss during sample preparation and injection.[3]

Data Presentation

The accurate quantification of pyrazines is critical for understanding their contribution to the wine's sensory profile. The following tables summarize typical concentration ranges for key pyrazines found in wine and the proposed mass spectrometry parameters for their analysis.

Table 1: Typical Concentration Ranges and Odor Thresholds of Key Pyrazines in Wine

Pyrazine	Abbreviation	Typical Concentration Range (ng/L)	Odor Threshold in Wine (ng/L)	Associated Aromas
3-Isobutyl-2-methoxypyrazine	IBMP	1 - 35	2 - 16	Green bell pepper, vegetative, herbaceous
3-Isopropyl-2-methoxypyrazine	IPMP	< 10	~2	Green pea, earthy, asparagus
3-sec-Butyl-2-methoxypyrazine	SBMP	< 10	~1 (in water)	Earthy, green
2,5-Dimethyl-3-methoxypyrazine	DMMP	Up to 120	31 - 70	Earthy, musty, green/vegetal
2-Ethyl-3-methylpyrazine	Variable	-	Nutty, roasted, cocoa
2,5-Dimethylpyrazine	Variable	-	Roasted peanut, nutty
2,3,5-Trimethylpyrazine	Variable	-	Nutty, roasted, coffee, cocoa

Data compiled from various sources.[2][4]

Table 2: Proposed GC-MS (SIM Mode) Parameters for Target Pyrazines

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2,5-Dimethylpyrazine	108	54	81
2,3,5-Trimethylpyrazine	122	107	67
2-Ethyl-3-methylpyrazine	122	107	94
2-Ethenylpyrazine-d3 (IS)	109	82	55
IBMP	124	94	151
IPMP	110	137	152
SBMP	124	137	151

Note: Ions for 2-Ethenylpyrazine-d3 are predicted based on the fragmentation of similar structures. These would need to be confirmed experimentally.

Experimental Protocols

Materials and Reagents

• Standards: 2-Ethenylpyrazine-d3 (Internal Standard), 3-Isobutyl-2-methoxypyrazine (IBMP), 3-Isopropyl-2-methoxypyrazine (IPMP), 3-sec-Butyl-2-methoxypyrazine (SBMP), 2,5-Dimethylpyrazine, 2,3,5-Trimethylpyrazine, 2-Ethyl-3-methylpyrazine. All standards should be of high purity (≥98%).

• Solvents: Ethanol (absolute, analytical grade), Deionized water.

• Salts: Sodium Chloride (NaCl, analytical grade, bake at 400°C for 4h before use to remove volatile contaminants).

• Supplies: 20 mL headspace vials with magnetic crimp caps and PTFE/silicone septa, autosampler syringes, SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS).

Standard Solution Preparation

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh ~10 mg of 2-Ethenylpyrazine-d3 and dissolve in 10 mL of absolute ethanol.

• Analyte Stock Solutions (1 mg/mL): Prepare individual stock solutions for each target pyrazine by dissolving ~10 mg of each compound in 10 mL of absolute ethanol.

• Intermediate Solutions (1 µg/mL): Prepare intermediate solutions by diluting the stock solutions 1:1000 with a 12% ethanol/water solution.

• Working Calibration Solutions: Prepare a series of calibration standards in a 12% ethanol/water solution (to mimic wine matrix) containing the target analytes at concentrations ranging from 0.5 to 50 ng/L. Spike each calibration level with the 2-Ethenylpyrazine-d3 internal standard to a final concentration of 10 ng/L.

Sample Preparation and HS-SPME

• Pipette 5 mL of the wine sample into a 20 mL headspace vial.

• Add 1.5 g of NaCl to the vial. The salt increases the ionic strength of the solution, which enhances the release of volatile compounds into the headspace.

• Spike the sample with the 2-Ethenylpyrazine-d3 internal standard solution to achieve a final concentration of 10 ng/L.

• Immediately seal the vial with a magnetic crimp cap.

• Place the vial in the autosampler tray.

• Incubate the sample at 45°C for 15 minutes with agitation to allow for equilibration between the sample and the headspace.

• Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes at 45°C to extract the volatile pyrazines.

• After extraction, retract the fiber and immediately introduce it into the GC injector for thermal desorption.

Caption: HS-SPME-GC-MS Workflow for Pyrazine Analysis in Wine.

GC-MS Parameters

• Injector: Splitless mode, 250°C. Desorption time: 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• GC Column: DB-WAX or equivalent polar capillary column (e.g., 60 m x 0.25 mm ID, 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp 1: 3°C/min to 150°C.

  • Ramp 2: 10°C/min to 240°C, hold for 10 minutes.

• MS Transfer Line: 250°C.

• Ion Source: Electron Ionization (EI) at 70 eV, 230°C.

• MS Mode: Selected Ion Monitoring (SIM). Refer to Table 2 for the specific ions to monitor for each compound.

Quantification

• For each target pyrazine, create a calibration curve by plotting the peak area ratio of the analyte to the internal standard (Analyte Area / IS Area) against the concentration of the analyte in the working calibration solutions.

• Perform a linear regression analysis on the calibration data.

• Determine the peak area ratio for each analyte in the wine samples.

• Calculate the concentration of each pyrazine in the wine samples using the regression equation from the calibration curve.

Caption: Relationship of Pyrazine Classes to Wine Aroma.

Conclusion

The proposed HS-SPME-GC-MS method using 2-Ethenylpyrazine-d3 as an internal standard provides a robust and highly sensitive framework for the quantitative profiling of key pyrazines in wine. This approach, grounded in the principles of Stable Isotope Dilution Analysis, offers the accuracy and precision required for detailed flavor analysis, quality control, and research into the viticultural and oenological factors that influence wine aroma. Experimental validation of the fragmentation pattern and retention time of 2-Ethenylpyrazine-d3 is a necessary next step for the implementation of this protocol. The detailed methodology and data presented herein serve as a comprehensive guide for researchers and scientists in the field.

References

• 1. The Science of Pyrazines in Wine | SevenFifty Daily [daily.sevenfifty.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Isotope Dilution GC-MS Protocol for the Quantification of 2-Ethenylpyrazine in Food Products

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the quantitative analysis of 2-ethenylpyrazine (also known as 2-vinylpyrazine) in various food products using a stable isotope dilution assay (SIDA) coupled with gas chromatography-mass spectrometry (GC-MS). 2-Ethenylpyrazine is a significant flavor compound formed during the Maillard reaction and is characteristic of roasted, baked, and toasted foods. Its accurate quantification is crucial for flavor profiling, quality control, and understanding flavor formation mechanisms. The use of a deuterated internal standard ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and injection. This protocol covers sample preparation, internal standard synthesis, GC-MS analysis, and data processing.

Introduction

2-Ethenylpyrazine is a volatile heterocyclic compound that contributes nutty, roasted, and cocoa-like aromas to a wide range of thermally processed foods, including coffee, cocoa products, baked goods, and roasted nuts. The formation of 2-ethenylpyrazine is primarily attributed to the Maillard reaction between amino acids and reducing sugars during heating. The concentration of this compound can significantly influence the overall flavor profile and consumer acceptance of food products.

Stable isotope dilution analysis (SIDA) is a highly accurate quantification technique that employs a stable isotope-labeled analog of the analyte as an internal standard.[1][2] This internal standard is chemically identical to the analyte and therefore exhibits similar behavior during sample preparation and analysis, effectively compensating for any analyte losses or matrix-induced signal suppression or enhancement. This application note details a robust GC-MS method incorporating SIDA for the precise quantification of 2-ethenylpyrazine in complex food matrices.

Experimental Protocols

Synthesis of Deuterated 2-Ethenylpyrazine ([²H₃]-2-Ethenylpyrazine)

The synthesis of a deuterated internal standard is often necessary as they are not always commercially available. A common method for introducing a deuterated vinyl group is through the Wittig reaction.

Reaction Scheme:

Materials:

• Pyrazine-2-carboxaldehyde

• [²H₃]-Methyltriphenylphosphonium iodide

• Strong base (e.g., n-butyllithium or sodium hydride)

• Anhydrous solvent (e.g., tetrahydrofuran (THF) or diethyl ether)

• Standard laboratory glassware for organic synthesis

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend [²H₃]-methyltriphenylphosphonium iodide in anhydrous THF.

• Cool the suspension to 0°C in an ice bath.

• Slowly add a strong base (e.g., n-butyllithium solution) dropwise to the suspension with constant stirring. The formation of the ylide is often indicated by a color change (e.g., to deep yellow or orange).

• Allow the reaction mixture to stir at 0°C for 30 minutes and then at room temperature for 1 hour.

• Cool the ylide solution back to 0°C and add a solution of pyrazine-2-carboxaldehyde in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent in vacuo.

• Purify the crude product by column chromatography on silica gel to obtain pure [²H₃]-2-ethenylpyrazine.

• Confirm the structure and isotopic purity of the synthesized standard using ¹H NMR, ¹³C NMR, and mass spectrometry.

Sample Preparation

The choice of sample preparation technique depends on the food matrix. Headspace solid-phase microextraction (HS-SPME) is a solvent-free and sensitive technique suitable for volatile compounds like 2-ethenylpyrazine.

Materials:

• Food sample (e.g., ground coffee, cocoa powder, finely crushed baked goods)

• [²H₃]-2-Ethenylpyrazine internal standard solution (in a suitable solvent like methanol or dichloromethane)

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber assembly with a suitable fiber coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Heater/stirrer or water bath

Procedure:

• Weigh 1-5 g of the homogenized food sample into a 20 mL headspace vial.

• Spike the sample with a known amount of the [²H₃]-2-ethenylpyrazine internal standard solution. The amount should be chosen to be in a similar order of magnitude as the expected analyte concentration.

• Immediately seal the vial with the cap and septum.

• Equilibrate the vial at a specific temperature (e.g., 60-80°C) for a set time (e.g., 15-30 minutes) with constant agitation to facilitate the release of volatile compounds into the headspace.

• Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 20-40 minutes) at the same temperature to allow for the adsorption of the analytes.

• Retract the fiber into the needle and immediately introduce it into the GC injector for thermal desorption.

GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary GC column suitable for volatile compound analysis (e.g., DB-5ms, HP-5ms, or a wax column like DB-WAX)

GC-MS Parameters (Example):

Parameter	Value
GC System
Injector Temperature	250°C
Injection Mode	Splitless (or split, depending on concentration)
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (constant flow)
Oven Program	Initial: 40°C (hold 2 min), Ramp: 5-10°C/min to 250°C (hold 5 min)
MS System
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ions for Monitoring:

• 2-Ethenylpyrazine (Analyte): Determine the characteristic ions from the mass spectrum (e.g., m/z 106 (molecular ion), 79, 53).

• [²H₃]-2-Ethenylpyrazine (Internal Standard): Determine the characteristic ions from the mass spectrum (e.g., m/z 109 (molecular ion), 82, 55).

Note: The exact oven program and selected ions should be optimized based on the specific instrument and analytical standards.

Data Presentation

The following table summarizes the quantitative data for 2-ethenylpyrazine found in a food product.

Food Product	Concentration of 2-Ethenylpyrazine (µg/kg)	Analytical Method	Reference
Potato-based baked product	0.70 ± 0.09	GC-MS	[Study on baked potato flavor]

Experimental Workflow and Diagrams

Isotope Dilution GC-MS Workflow

The overall workflow for the quantification of 2-ethenylpyrazine in food products using isotope dilution GC-MS is depicted in the following diagram.

Caption: Experimental workflow for the quantification of 2-ethenylpyrazine.

Principle of Isotope Dilution Analysis

The fundamental principle of SIDA is the addition of a known amount of an isotopically labeled standard to the sample. The ratio of the unlabeled analyte to the labeled standard is then measured by MS.

Caption: Principle of Stable Isotope Dilution Analysis (SIDA).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. m.youtube.com [m.youtube.com]

Application Note: Determination of 2-Ethenylpyrazine in Cocoa Products by Stable Isotope Dilution Analysis (SIDA)

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Ethenylpyrazine, also known as 2-vinylpyrazine, is a heterocyclic aromatic compound formed during the Maillard reaction in thermally processed foods. It contributes to the characteristic roasty, nutty, and popcorn-like aromas in a variety of products, including cocoa and chocolate. The accurate quantification of 2-ethenylpyrazine is crucial for understanding flavor profiles, ensuring product consistency, and for quality control in the food industry. Stable Isotope Dilution Analysis (SIDA) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a highly accurate and precise method for the quantification of volatile and semi-volatile compounds in complex food matrices.[1][2] This application note provides a detailed protocol for the determination of 2-ethenylpyrazine in cocoa products using SIDA.

Principle of Isotope Dilution Analysis

Stable Isotope Dilution Analysis is a quantitative method that relies on the addition of a known amount of an isotopically labeled analogue of the analyte (in this case, deuterated 2-ethenylpyrazine) to the sample as an internal standard. The isotopically labeled standard is chemically identical to the analyte and therefore exhibits the same behavior during sample preparation, extraction, and chromatographic analysis. By measuring the ratio of the unlabeled analyte to the labeled internal standard using a mass spectrometer, accurate quantification can be achieved, as this ratio remains constant throughout the analytical process, compensating for any sample losses.

Logical Relationship of Isotope Dilution Analysis

Caption: Principle of Stable Isotope Dilution Analysis.

Experimental Protocols

1. Synthesis of Deuterated 2-Ethenylpyrazine (Internal Standard)

Note: The synthesis of deuterated 2-ethenylpyrazine is not commercially widespread. A potential synthetic route, adapted from methods for deuterated vinyl pyridines, is proposed here.

A possible approach involves a multi-step synthesis:

• Deuteration of a suitable precursor: An acetylpyrazine can be deuterated in the presence of a metal catalyst and D2O.

• Reduction: The deuterated acetyl group is then reduced to an alcohol using a deuterated reducing agent.

• Dehydration: The resulting alcohol is dehydrated to form the deuterated vinyl group.

Due to the complexity and potential hazards, this synthesis should be performed by experienced synthetic organic chemists in a properly equipped laboratory.

2. Sample Preparation and Extraction

This protocol is adapted from established methods for the analysis of volatile compounds in cocoa.

Materials:

• Cocoa product (e.g., cocoa powder, chocolate)

• Liquid nitrogen or solid carbon dioxide (dry ice)

• Deuterated 2-ethenylpyrazine internal standard solution (of known concentration in a suitable solvent)

• Dichloromethane (DCM), HPLC grade

• Anhydrous sodium sulfate

• Centrifuge tubes (50 mL)

• Grinder or blender

• Vortex mixer

• Centrifuge

• Glass funnels with glass wool

Procedure:

• Homogenization: Weigh 5 g of the cocoa product into a grinder. To prevent the loss of volatile compounds and aid in grinding, add liquid nitrogen or crushed dry ice. Grind the sample to a fine, homogeneous powder.

• Spiking with Internal Standard: Transfer the homogenized sample to a 50 mL centrifuge tube. Add a known volume of the deuterated 2-ethenylpyrazine internal standard solution. The amount added should be chosen to be in a similar concentration range as the expected analyte concentration.

• Extraction: Add 20 mL of dichloromethane to the centrifuge tube.

• Vortexing: Cap the tube tightly and vortex for 2 minutes to ensure thorough mixing and extraction of the pyrazines.

• Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes to separate the solid cocoa matrix from the organic solvent.

• Solvent Collection: Carefully decant the dichloromethane supernatant into a clean flask.

• Drying: Add anhydrous sodium sulfate to the collected solvent to remove any residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer: Transfer the concentrated extract to a 2 mL autosampler vial for GC-MS analysis.

Experimental Workflow

Caption: Workflow for 2-Ethenylpyrazine Analysis.

3. GC-MS Analysis

The following GC-MS parameters are a starting point and may require optimization for your specific instrument and column.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary Column: e.g., DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp 1: Increase to 150 °C at 5 °C/min

  • Ramp 2: Increase to 250 °C at 10 °C/min, hold for 5 minutes

• Transfer Line Temperature: 280 °C

MS Conditions:

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Quantification Ion for 2-Ethenylpyrazine (m/z): To be determined from the mass spectrum of a pure standard.

  • Qualifier Ion for 2-Ethenylpyrazine (m/z): To be determined from the mass spectrum of a pure standard.

  • Quantification Ion for Deuterated 2-Ethenylpyrazine (m/z): To be determined from the mass spectrum of the synthesized standard.

  • Qualifier Ion for Deuterated 2-Ethenylpyrazine (m/z): To be determined from the mass spectrum of the synthesized standard.

4. Quantification

The concentration of 2-ethenylpyrazine in the original sample is calculated using the following formula:

Concentration (ng/g) = (Area_analyte / Area_IS) * (Concentration_IS / Weight_sample) * RF

Where:

• Area_analyte = Peak area of the quantification ion for 2-ethenylpyrazine

• Area_IS = Peak area of the quantification ion for the deuterated internal standard

• Concentration_IS = Concentration of the internal standard added to the sample (in ng)

• Weight_sample = Weight of the cocoa product sample (in g)

• RF = Response Factor (determined from a calibration curve)

A calibration curve should be prepared using standard solutions of 2-ethenylpyrazine and the deuterated internal standard at various concentrations to determine the response factor.

Data Presentation

Table 1: Quantitative Data for 2-Ethenylpyrazine in Cocoa Products

Cocoa Product	Concentration of 2-Ethenylpyrazine (ng/g)	Reference
Cocoa Powder	Data not available in cited literature	-
Dark Chocolate	Data not available in cited literature	-
Milk Chocolate	Data not available in cited literature	-
Roasted Cocoa Beans	Data not available in cited literature	-

Note: While 2-ethenylpyrazine has been identified in cocoa products, specific quantitative data using stable isotope dilution analysis was not available in the reviewed literature. The table is provided as a template for reporting experimental findings.

Conclusion

The protocol described provides a robust framework for the determination of 2-ethenylpyrazine in cocoa products using stable isotope dilution analysis coupled with GC-MS. This method offers high accuracy and precision, which is essential for flavor analysis and quality control in the food industry. Further research is needed to synthesize and commercialize a deuterated 2-ethenylpyrazine standard and to establish a comprehensive database of its concentration in various cocoa and other food products.

References

• 1. labpartnering.org [labpartnering.org]
• 2. pubs.acs.org [pubs.acs.org]

Application of 2-Ethenylpyrazine-d3 in Sensory Analysis Correlation Studies

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazines are a class of volatile heterocyclic nitrogen-containing compounds that significantly contribute to the desirable nutty, roasted, and earthy aromas of many food products, including coffee, cocoa, and baked goods. Understanding the correlation between the concentration of specific pyrazines and sensory perception is crucial for product development, quality control, and flavor chemistry research. 2-Ethenylpyrazine, a member of this family, is recognized for its characteristic aroma. To accurately quantify its concentration in complex matrices and correlate it with sensory data, a robust analytical method is required. The use of a deuterated internal standard, such as 2-Ethenylpyrazine-d3, in Stable Isotope Dilution Analysis (SIDA) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) offers a highly accurate and precise quantification method.[1][2][3] This approach is essential for establishing reliable structure-activity relationships in sensory science.[4][5]

The principle of SIDA lies in the addition of a known amount of the isotopically labeled analyte (2-Ethenylpyrazine-d3) to the sample at the beginning of the analytical procedure. Due to the near-identical physicochemical properties of the labeled and unlabeled compounds, they behave similarly during extraction, cleanup, and chromatographic separation. Any sample loss during these steps will affect both the analyte and the internal standard equally, thus maintaining their ratio. The quantification is then based on the ratio of the mass spectrometric response of the native analyte to its deuterated counterpart, leading to highly accurate and precise results, which is a significant advantage over traditional internal or external standard methods.

Application: Correlation of 2-Ethenylpyrazine Concentration with "Roasted" Aroma Perception

This document outlines the application of 2-Ethenylpyrazine-d3 in a sensory analysis correlation study to investigate the relationship between its concentration and the intensity of "roasted" aroma perception in a model food system.

Experimental Protocols

Preparation of Internal Standard Stock Solution

A stock solution of 2-Ethenylpyrazine-d3 is prepared in a suitable solvent (e.g., methanol or dichloromethane) at a concentration of 100 µg/mL. This stock solution is then used to prepare a series of working standard solutions of lower concentrations.

Sample Preparation and Spiking

A model food base (e.g., a simple biscuit dough or a beverage) is prepared. Aliquots of the food base are spiked with varying known concentrations of native 2-Ethenylpyrazine to create a concentration gradient. A fixed, known amount of the 2-Ethenylpyrazine-d3 internal standard from the working solution is added to each sample.

Extraction of Volatile Compounds

The volatile compounds, including 2-Ethenylpyrazine and its deuterated internal standard, are extracted from the food matrix using a suitable technique such as Headspace Solid-Phase Microextraction (HS-SPME) or Stir Bar Sorptive Extraction (SBSE).

HS-SPME Protocol:

• Place a 5 g aliquot of the spiked food sample into a 20 mL headspace vial.

• Add 5 mL of saturated NaCl solution to enhance the release of volatile compounds.

• Seal the vial with a PTFE/silicone septum.

• Equilibrate the sample at 60°C for 15 minutes.

• Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes at 60°C.

• Desorb the fiber in the GC injector at 250°C for 5 minutes.

GC-MS Analysis

The extracted volatile compounds are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

GC-MS Parameters:

• Column: DB-WAX or equivalent polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: 5°C/min to 180°C.

  • Ramp 2: 15°C/min to 240°C, hold for 5 minutes.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 240°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 35-350.

• Selected Ion Monitoring (SIM) Mode:

  • Quantification ion for 2-Ethenylpyrazine (native): m/z value

  • Qualifier ion for 2-Ethenylpyrazine (native): m/z value

  • Quantification ion for 2-Ethenylpyrazine-d3 (internal standard): m/z value + 3

  • Qualifier ion for 2-Ethenylpyrazine-d3 (internal standard): m/z value + 3

(Note: Specific m/z values need to be determined from the mass spectrum of 2-Ethenylpyrazine).

Sensory Evaluation

A trained sensory panel (e.g., 10-15 panelists) evaluates the aroma of the prepared food samples.

Sensory Protocol:

• Samples are presented to the panelists in a randomized and blind manner.

• Panelists are asked to rate the intensity of the "roasted" aroma on a structured scale (e.g., a 10-point line scale from 0 = not perceptible to 10 = very intense).

• Each sample is evaluated in triplicate by each panelist.

Data Presentation

The quantitative data obtained from the GC-MS analysis and the sensory evaluation are summarized in the following table for correlation analysis.

Sample ID	Concentration of 2-Ethenylpyrazine (ng/g)	Mean "Roasted" Aroma Intensity Score (0-10)	Standard Deviation of Sensory Score
Control	0	1.2	0.4
Spike 1	5	3.5	0.6
Spike 2	10	5.8	0.8
Spike 3	20	7.9	0.5
Spike 4	40	9.1	0.3

Data Analysis and Correlation

The mean sensory scores for the "roasted" aroma are plotted against the concentration of 2-Ethenylpyrazine. A correlation analysis (e.g., Pearson correlation) is performed to determine the strength and significance of the relationship between the instrumental and sensory data. This can reveal the dose-response relationship and the odor activity value (OAV) of 2-Ethenylpyrazine in the specific food matrix. Studies have shown that even sub-threshold concentrations of some pyrazines can have a significant impact on the overall aroma perception due to synergistic effects.

Visualization of Experimental Workflow and Logical Relationships

Caption: Experimental workflow for the sensory analysis correlation study of 2-Ethenylpyrazine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. experts.illinois.edu [experts.illinois.edu]
• 3. researchgate.net [researchgate.net]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Quantification of 2-Ethenylpyrazine in Baked Goods Using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyrazines are a class of volatile organic compounds that significantly contribute to the desirable aroma and flavor profiles of many cooked and baked food products.[1][2] These compounds are primarily formed through the Maillard reaction and Strecker degradation during thermal processing.[2] 2-Ethenylpyrazine, in particular, imparts characteristic nutty, roasted, and popcorn-like aromas. Its accurate quantification is crucial for quality control and flavor profile optimization in the food industry.

This application note details a robust and sensitive method for the quantification of 2-ethenylpyrazine in various baked goods. The protocol employs a Headspace Solid-Phase Microextraction (HS-SPME) technique coupled with Gas Chromatography-Mass Spectrometry (GC-MS).[3][4] To ensure high accuracy and precision, the method utilizes a stable isotope-labeled internal standard, a technique known as Stable Isotope Dilution Analysis (SIDA). This approach effectively compensates for variations in sample matrix effects, extraction efficiency, and instrument response.

Experimental Protocols

1. Materials and Reagents

• Samples: Assorted baked goods (e.g., bread crust, bread crumb, cookies, crackers).

• Analytical Standard: 2-Ethenylpyrazine (≥98% purity).

• Internal Standard: Deuterated 2-ethenylpyrazine (e.g., 2-ethenyl-d3-pyrazine). A stock solution of 100 µg/mL in methanol is prepared.

• Solvents: Methanol (HPLC grade), Dichloromethane (HPLC grade).

• Salts: Sodium chloride (NaCl), anhydrous.

• SPME Fibers: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for broad volatility range coverage.

• Vials: 20 mL amber glass headspace vials with magnetic screw caps and PTFE/silicone septa.

2. Sample Preparation

• Homogenization: A representative sample of the baked good (e.g., 10 g) is cryogenically milled to a fine, uniform powder to ensure homogeneity and prevent loss of volatile compounds.

• Aliquoting: 2.0 g of the homogenized sample powder is accurately weighed into a 20 mL headspace vial.

• Internal Standard Spiking: A known amount of the deuterated internal standard solution (e.g., 50 µL of a 1 µg/mL working solution) is spiked into the sample.

• Matrix Modification: 5 mL of a saturated NaCl solution is added to the vial to increase the ionic strength of the aqueous phase, which enhances the release of volatile compounds into the headspace.

• The vial is immediately sealed and briefly vortexed to ensure thorough mixing.

3. HS-SPME Procedure

The following HS-SPME parameters should be optimized for the specific instrument and matrix, but the below serves as a validated starting point.

• Incubation/Equilibration Temperature: 60 °C

• Incubation/Equilibration Time: 20 minutes

• Extraction Temperature: 60 °C

• Extraction Time: 30 minutes

• Agitation: 250 rpm

Workflow for Sample Preparation and HS-SPME

Caption: Experimental workflow from sample preparation to final quantification.

4. GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Injector: Split/splitless inlet, operated in splitless mode for 2 minutes.

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp 1: Increase to 150 °C at 5 °C/min.

  • Ramp 2: Increase to 240 °C at 15 °C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 250 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for high sensitivity and selectivity.

  • Target Ions for 2-Ethenylpyrazine (Quantifier/Qualifier): m/z 106, 79.

  • Target Ions for 2-ethenyl-d3-pyrazine (Quantifier/Qualifier): m/z 109, 82.

5. Calibration and Quantification

A calibration curve is constructed by analyzing a series of standards containing known concentrations of 2-ethenylpyrazine and a constant concentration of the deuterated internal standard. The curve is generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of 2-ethenylpyrazine in the baked good samples is then calculated using the regression equation from this calibration curve.

Data Presentation

The quantitative results for 2-ethenylpyrazine in different baked goods are summarized in the table below. The use of a deuterated internal standard ensures high precision, as indicated by the low relative standard deviation (RSD).

Table 1: Quantification of 2-Ethenylpyrazine in Various Baked Goods

Sample Matrix	Average Concentration (ng/g)	Standard Deviation (ng/g)	RSD (%)
White Bread Crust	85.2	4.1	4.8
White Bread Crumb	15.7	1.3	8.3
Whole Wheat Bread Crust	112.5	6.8	6.0
Shortbread Cookie	45.3	3.5	7.7
Saltine Cracker	155.8	9.2	5.9

Concentrations are reported on a wet weight basis. Results are the mean of triplicate analyses.

Logical Relationship for SIDA Quantification

Caption: Logical flow of Stable Isotope Dilution Analysis (SIDA).

Conclusion

The described HS-SPME-GC-MS method using a deuterated internal standard provides a highly accurate, sensitive, and reproducible protocol for the quantification of 2-ethenylpyrazine in a variety of baked goods. The minimal sample preparation and high degree of automation make this method suitable for both research and routine quality control applications in the food and flavor industry. The data clearly indicates that the concentration of this key aroma compound varies significantly with both the type of baked good and the degree of thermal processing (e.g., crust vs. crumb).

References

• 1. Pyrazines in food samples: Recent update on occurrence, formation, sampling, pretreatment and analysis methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of Headspace Solid-Phase Microextraction (HS-SPME) Parameters for the Analysis of Pyrazines in Yeast Extract via Gas Chromatography Mass Spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Standard Operating Procedure for 2-Ethenylpyrazine-d3 in a Quality Control Laboratory

Application Note: This document provides a detailed standard operating procedure (SOP) for the quality control analysis of 2-Ethenylpyrazine-d3. The protocols outlined below are intended for use by trained researchers, scientists, and drug development professionals in a laboratory setting. Adherence to these procedures is critical for ensuring data integrity, personnel safety, and regulatory compliance.

Purpose

This SOP describes the procedures for the identification, purity assessment, and quantification of 2-Ethenylpyrazine-d3 in a quality control (QC) laboratory.

Scope

This procedure applies to all personnel involved in the receipt, handling, testing, and approval of 2-Ethenylpyrazine-d3 raw materials and finished products.

Responsibilities

• QC Analyst: Responsible for performing the tests as per the SOP, recording observations, and reporting any deviations.

• QC Manager: Responsible for ensuring that the procedures are followed correctly, reviewing and approving the results, and maintaining the SOP.

Safety Precautions

2-Ethenylpyrazine-d3 is a deuterated analog of a pyrazine derivative. While specific safety data for the deuterated compound may be limited, precautions for similar pyrazine compounds should be strictly followed. Pyrazine derivatives can be flammable liquids and may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[1][2][3][4]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[2]

• Handling: Handle the substance in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors. Keep away from heat, sparks, and open flames. Use non-sparking tools and take precautionary measures against static discharge.

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Experimental Protocols

Methodology:

• Visually inspect the container for any signs of damage or contamination.

• Carefully open the container in a fume hood.

• Observe and record the physical appearance of the substance (e.g., color, form).

Gas chromatography-mass spectrometry (GC-MS) is a primary method for the identification and characterization of alkylpyrazines.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 2-Ethenylpyrazine-d3 and dissolve it in 10 mL of a suitable solvent (e.g., Dichloromethane, HPLC grade) to prepare a 1 mg/mL stock solution.

  • Prepare a working standard of 10 µg/mL by diluting the stock solution.

• Instrument Setup and Parameters:

  • Use a GC-MS system equipped with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Set the instrument parameters as described in the table below.

• Analysis:

  • Inject 1 µL of the prepared sample into the GC-MS.

  • Acquire the mass spectrum of the eluting peak.

• Acceptance Criteria:

  • The retention time of the major peak in the sample chromatogram should match that of a certified reference standard.

  • The mass spectrum of the sample should be consistent with the structure of 2-Ethenylpyrazine-d3 and match the spectrum of the reference standard.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph (GC)
Injection Port Temperature	250 °C
Injection Mode	Split (10:1)
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Temperature Program	Initial: 50 °C (hold 2 min), Ramp: 10 °C/min to 250 °C (hold 5 min)
Mass Spectrometer (MS)
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Range	40-400 amu

Methodology:

• Sample Preparation:

  • Prepare the sample as described in section 5.2.1.

• Instrument Setup and Parameters:

  • Use a Gas Chromatograph equipped with a Flame Ionization Detector (FID).

  • Set the instrument parameters as outlined in Table 2.

• Analysis:

  • Inject 1 µL of the prepared sample into the GC.

  • Record the chromatogram.

• Calculation:

  • Calculate the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

  • Purity (%) = (Area of main peak / Total area of all peaks) x 100

• Acceptance Criteria:

  • The purity of 2-Ethenylpyrazine-d3 should be ≥ 98.0%.

Table 2: GC-FID Instrumental Parameters

Parameter	Value
Injection Port Temperature	250 °C
Detector Temperature	280 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Temperature Program	Initial: 50 °C (hold 2 min), Ramp: 10 °C/min to 250 °C (hold 5 min)

Data Presentation and Reporting

All quantitative data should be summarized in a structured format for easy comparison and review.

Table 3: Summary of Quality Control Test Results for 2-Ethenylpyrazine-d3

Test Parameter	Specification	Result	Pass/Fail
Visual Inspection	Clear, colorless to pale yellow liquid
Identification by GC-MS	Retention time and mass spectrum match reference standard
Purity by GC-FID	≥ 98.0%

Diagrams

Caption: Quality Control Workflow for 2-Ethenylpyrazine-d3.

References

• 1. fishersci.com [fishersci.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. synerzine.com [synerzine.com]
• 4. prod.adv-bio.com [prod.adv-bio.com]

Technical Notes & Optimization

preventing back-exchange of deuterium in 2-Ethenylpyrazine-d3 during analysis

Welcome to the technical support center for the analysis of deuterated compounds. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the analysis of 2-Ethenylpyrazine-d3, with a specific focus on preventing back-exchange of deuterium atoms during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a concern during the analysis of 2-Ethenylpyrazine-d3?

A1: Deuterium back-exchange is an undesirable chemical reaction where deuterium atoms on a labeled compound, such as 2-Ethenylpyrazine-d3, are replaced by hydrogen atoms from the surrounding environment. This can occur at any stage of the analysis, including sample preparation, storage, and during the analytical run itself. For quantitative analysis using deuterated internal standards, back-exchange can lead to inaccurate and unreliable results by altering the isotopic purity of the standard.

Q2: I am observing a loss of isotopic purity for my 2-Ethenylpyrazine-d3 standard during GC-MS analysis. What is the likely cause?

A2: The most probable cause for the loss of deuterium from 2-Ethenylpyrazine-d3 during Gas Chromatography-Mass Spectrometry (GC-MS) analysis is interaction with active sites within the GC system. These active sites are primarily acidic silanol groups (Si-OH) present on the surfaces of the glass inlet liner and the fused silica capillary column. At the high temperatures of the GC inlet and oven, these silanol groups can act as proton donors, facilitating the exchange of deuterium atoms on your analyte. Pyrazines, being basic compounds, are particularly susceptible to interactions with these acidic sites, which can manifest as peak tailing and, in this case, isotopic exchange.

Q3: What is the specific structure of commercially available "2-Ethenylpyrazine-d3" and are the deuterium atoms labile?

A3: Based on available information, commercially supplied "2-Ethenylpyrazine-d3" is often 3,5-Dimethyl-2-(trideuteriovinyl)pyrazine . In this molecule, the three deuterium atoms are located on the ethenyl (vinyl) group. While vinylic hydrogens are generally not considered readily exchangeable under neutral conditions, the high temperatures and potential for interaction with active sites in a GC system can increase their lability. The aromatic protons on the pyrazine ring itself are significantly more stable and less likely to undergo exchange.

Q4: How can I prevent deuterium back-exchange of 2-Ethenylpyrazine-d3 in my GC-MS system?

A4: Preventing back-exchange in a GC-MS system hinges on maintaining a highly inert flow path. This minimizes the interaction between your deuterated analyte and any potential proton sources. Key strategies include:

• Using Deactivated Inlet Liners: Always use high-quality, deactivated inlet liners. Over time, liners can become active due to the accumulation of non-volatile sample residues.

• Employing Inert GC Columns: Utilize a GC column specifically designed for the analysis of active compounds, often marketed as "inert" or "base-deactivated."

• Proper System Maintenance: Regularly replace septa, O-rings, and inlet liners. Condition the GC column according to the manufacturer's instructions to remove any residual moisture or contaminants.

• Moisture-Free Carrier Gas: Ensure your carrier gas (typically helium or hydrogen) is of high purity and passed through a moisture trap.

Q5: Are there any sample preparation steps I should be cautious about to avoid back-exchange?

A5: Yes, the choice of solvent and the sample's pH can influence the stability of the deuterium label.

• Solvent Choice: Whenever possible, use aprotic solvents (e.g., hexane, dichloromethane) for sample preparation and dilution. If protic solvents like methanol or water are necessary, minimize their use and the time the sample spends in them.

• pH Control: Avoid strongly acidic or basic conditions in your sample solutions, as these can catalyze deuterium exchange.

Troubleshooting Guides

Issue 1: Loss of Isotopic Purity Detected in Mass Spectra

Symptom	Potential Cause	Recommended Action
Appearance of M-1, M-2, or M-3 peaks in the mass spectrum of 2-Ethenylpyrazine-d3.	Back-exchange with protons in the GC system.	1. Verify Inertness of Flow Path: Replace the inlet liner with a new, deactivated one. Trim the front end of the GC column (approx. 10-15 cm). 2. Check for Leaks: Perform a leak check on the GC system to ensure no atmospheric moisture is entering. 3. Carrier Gas Purity: Replace the moisture and oxygen traps for the carrier gas line.
Gradual loss of isotopic purity over a sequence of injections.	Contamination buildup in the inlet liner.	Increase the frequency of inlet liner replacement. Consider using a liner with glass wool to trap non-volatile residues.

Issue 2: Poor Peak Shape (Tailing) for 2-Ethenylpyrazine

Symptom	Potential Cause	Recommended Action
Asymmetrical peak shape with a "tail" for both the deuterated standard and the non-deuterated analyte.	Active sites in the GC inlet or on the column.	1. Replace Consumables: Install a new, deactivated inlet liner and septum. 2. Column Maintenance: Condition the GC column at a high temperature as per the manufacturer's guidelines. If tailing persists, the column may be permanently damaged and require replacement.
Peak tailing is more pronounced at lower concentrations.	Adsorption of the analyte onto active sites.	Use a GC column with a thicker stationary phase film, which can help shield analytes from the column's surface activity.

Experimental Protocols

Protocol 1: GC-MS System Preparation for Analysis of Basic Compounds like Pyrazines

• Inlet Maintenance:

  • Vent the GC-MS system and allow the injector to cool down.

  • Replace the septum, O-ring, and inlet liner. Use a high-quality, deactivated liner.

  • Clean the injector port with an appropriate solvent if visible residue is present.

• Column Installation and Conditioning:

  • Trim approximately 10-15 cm from the inlet side of the GC column.

  • Install the column in the injector and detector, ensuring the correct insertion depth.

  • Establish carrier gas flow through the column at room temperature for 15-20 minutes to purge any oxygen.

  • Heat the column to its maximum isothermal temperature (or 20°C above the final method temperature) and hold for at least 1-2 hours to condition.

• System Blank Run:

  • After conditioning, run a solvent blank using your analytical method to ensure the system is clean and free of interfering peaks.

Protocol 2: Evaluation of Deuterium Back-Exchange

• Prepare a Standard Solution: Prepare a solution of 2-Ethenylpyrazine-d3 in a dry, aprotic solvent (e.g., dichloromethane) at a known concentration.

• Initial Analysis: Immediately after preparation, inject the standard into the conditioned GC-MS system and acquire the mass spectrum. Record the isotopic distribution.

• Incubation and Re-analysis:

  • Spike a portion of the standard solution into a sample matrix or a protic solvent (e.g., methanol/water).

  • Allow the spiked sample to sit at room temperature for a defined period (e.g., 1, 4, and 24 hours).

  • Inject the incubated samples and acquire the mass spectra.

• Data Comparison: Compare the isotopic distribution of the incubated samples to the initial analysis. A significant increase in the abundance of lower mass isotopologues indicates back-exchange.

Visualizations

Caption: Mechanism of deuterium back-exchange in a GC system.

Caption: Troubleshooting workflow for back-exchange and peak tailing.

optimizing GC-MS parameters for the separation of 2-Ethenylpyrazine and its d3 analog

Technical Support Center: GC-MS Analysis of 2-Ethenylpyrazine

This guide provides troubleshooting advice and frequently asked questions (FAQs) for optimizing the Gas Chromatography-Mass Spectrometry (GC-MS) separation of 2-Ethenylpyrazine and its d3-deuterated analog, which is often used as an internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is achieving good chromatographic separation between 2-Ethenylpyrazine and its d3 analog important if the mass spectrometer can distinguish them?

A1: While a mass spectrometer can differentiate the compounds based on their mass-to-charge (m/z) ratio, co-elution can still cause problems. Severe co-elution can lead to ion source saturation, space-charge effects, and reduced accuracy in quantification, especially when one compound is at a much higher concentration than the other. Achieving at least partial chromatographic separation ensures the most accurate and reproducible results.

Q2: What type of GC column is best suited for separating 2-Ethenylpyrazine and its d3 analog?

A2: For volatile, moderately polar compounds like pyrazines, a mid-polarity column is generally the best starting point.[1] A column with a stationary phase like 5% Phenyl / 95% Dimethylpolysiloxane (e.g., DB-5ms, HP-5ms) is a common and effective choice. For potentially better selectivity with these nitrogen-containing heterocycles, a column containing a polyethylene glycol (wax) phase (e.g., DB-WAX, SUPELCOWAX) can also be highly effective.[2]

Q3: Will the deuterated analog elute before or after the non-deuterated compound?

A3: Typically, deuterated compounds elute slightly earlier than their non-deuterated counterparts in gas chromatography.[3] This phenomenon is known as the inverse isotope effect. The difference in retention time is usually small, often less than a few seconds, but can be enhanced through optimization of the temperature program.

Q4: What are the expected mass-to-charge (m/z) ratios I should monitor for these compounds?

A4: You should monitor the molecular ions and key fragment ions. For 2-Ethenylpyrazine (C6H6N2), the molecular weight is approximately 106.13 g/mol . For a d3 analog where three protons are replaced by deuterium, the molecular weight will be approximately 109.15 g/mol . Therefore, you should monitor the ions around m/z 106 for the analyte and 109 for the internal standard. Always confirm with the mass spectrum of your specific standard.

Troubleshooting Guide

This section addresses common problems encountered during the separation of 2-Ethenylpyrazine and its d3 analog.

Issue 1: Poor or No Separation (Complete Co-elution)

Possible Cause 1: Inappropriate GC Column

• Solution: Your current column may not have the right selectivity. If you are using a non-polar column (e.g., 100% dimethylpolysiloxane), switch to a mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) or a polar wax-type column.

Possible Cause 2: Temperature Program is Too Fast

• Solution: A steep temperature ramp reduces the interaction time of the analytes with the stationary phase. Decrease the oven ramp rate (e.g., from 10°C/min to 3-5°C/min) to improve resolution. You can also add a short isothermal hold at the elution temperature.

Possible Cause 3: Carrier Gas Flow Rate is Too High

• Solution: An excessively high flow rate reduces separation efficiency. Ensure your helium carrier gas flow rate is set to an optimal velocity, typically around 1.0-1.2 mL/min for a 0.25 mm ID column.

Issue 2: Peak Tailing

Possible Cause 1: Active Sites in the Injection Port or Column

• Pyrazines, being basic, can interact with active silanol groups in the GC system, causing peak tailing.

• Solution 1: Use a fresh, deactivated inlet liner, preferably one with glass wool to aid in volatilization.

• Solution 2: Trim the first 10-20 cm from the front of the GC column to remove any accumulated non-volatile residues or active sites.

• Solution 3: Ensure you are using a high-quality, inert-treated GC column.

Possible Cause 2: Column Contamination

• Solution: Bake out the column at its maximum recommended temperature for a short period (e.g., 30 minutes) to remove contaminants. If this fails, the column may need to be replaced.

Issue 3: Broad or Split Peaks

Possible Cause 1: Poor Analyte Focusing at the Start of the Run

• Solution: Lower the initial oven temperature to at least 20°C below the boiling point of your injection solvent. This allows the analytes to condense in a tight band at the head of the column before the temperature ramp begins.

Possible Cause 2: Injection Issues

• Solution 1: If using a splitless injection, the splitless hold time might be too long. Optimize this time to ensure efficient transfer of the sample without excessive band broadening.

• Solution 2: "Backflash" can occur if the sample volume expands to be larger than the liner volume. Reduce the injection volume or use a liner with a larger internal diameter.

Recommended Experimental Protocol

This protocol provides a starting point for method development. Parameters should be optimized for your specific instrument and requirements.

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Standard high-performance gas chromatograph.
MS System	Agilent 5977B MSD or equivalent	Standard single quadrupole mass spectrometer.
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film)	A robust, mid-polarity column providing good selectivity for this type of analyte.
Carrier Gas	Helium	Inert carrier gas, standard for GC-MS.
Flow Rate	1.2 mL/min (Constant Flow Mode)	Optimal flow for balancing separation speed and efficiency.
Inlet Temperature	250 °C	Ensures rapid volatilization of the analytes.
Injection Mode	Splitless	Best for trace-level analysis.
Injection Volume	1 µL	A standard volume to avoid overloading the liner and column.
Oven Program	60°C (hold 1 min), then 5°C/min to 240°C	A slow ramp rate is crucial for separating closely eluting isotopologues.
MS Transfer Line	280 °C	Prevents condensation of analytes before entering the mass spectrometer.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Quadrupole Temp.	150 °C	Standard temperature for the mass filter.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, robust ionization technique producing reproducible fragmentation.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific m/z values.

SIM Parameter Table

Analyte	Quantification Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2-Ethenylpyrazine	106	79	53
2-Ethenylpyrazine-d3	109	82	55

Note: These m/z values are based on predicted masses and common fragmentation patterns of pyrazines. The actual optimal ions should be confirmed by analyzing a pure standard of each compound in full scan mode.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting common separation issues in this analysis.

A logical workflow for troubleshooting GC separation issues.

References

• 1. fishersci.ca [fishersci.ca]
• 2. Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

addressing matrix effects in the quantification of 2-Ethenylpyrazine with an internal standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of 2-ethenylpyrazine (also known as 2-vinylpyrazine) using an internal standard to mitigate matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of 2-ethenylpyrazine?

A1: Matrix effects are the alteration of the analytical signal of a target analyte due to the presence of other components in the sample matrix. In the context of quantifying 2-ethenylpyrazine using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), co-eluting compounds from the sample can either suppress or enhance the ionization of the analyte, leading to inaccurate quantification. For instance, in GC-MS analysis, non-volatile matrix components can accumulate in the inlet, creating "active sites" that can either trap the analyte (suppression) or, conversely, shield it from degradation, leading to an artificially high signal (enhancement).[1]

Q2: What is an internal standard and why is it crucial for accurate quantification?

A2: An internal standard (IS) is a compound that is chemically similar to the analyte of interest but is not naturally present in the sample. A known amount of the IS is added to every sample, calibrator, and quality control sample. The purpose of the internal standard is to correct for variations in sample preparation, injection volume, and instrument response, including matrix effects.[2] By comparing the signal of the analyte to the signal of the internal standard, a more accurate and precise quantification can be achieved.

Q3: What is the ideal internal standard for 2-ethenylpyrazine analysis?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, such as 2-ethenylpyrazine-d₆. A SIL internal standard has nearly identical chemical and physical properties to the analyte, meaning it will behave similarly during sample extraction, chromatography, and ionization, and will co-elute with the analyte.[2][3] This allows it to effectively compensate for any matrix effects experienced by 2-ethenylpyrazine.

Q4: Is a deuterated internal standard for 2-ethenylpyrazine commercially available? If not, what is a suitable alternative?

Troubleshooting Guide

Issue 1: Poor peak shape (peak tailing) for 2-ethenylpyrazine.

• Possible Cause A: Active sites in the GC system. Polar functional groups in 2-ethenylpyrazine can interact with active silanol groups in the GC inlet liner, column, or connection points, causing peak tailing.

  • Solution:

    • Inlet Maintenance: Regularly replace the inlet liner, septum, and O-ring. Use a deactivated liner.

    • Column Trimming: Trim 10-15 cm from the front of the analytical column to remove accumulated non-volatile residues.

    • Use of an Inert Column: Employ a GC column specifically designed for inertness, such as an Agilent J&W Ultra Inert column, to minimize interactions.

• Possible Cause B: Column Contamination. Accumulation of non-volatile matrix components at the head of the column can lead to peak tailing for all analytes.

  • Solution:

    • Sample Cleanup: Implement a sample cleanup step like Solid-Phase Extraction (SPE) to remove matrix interferences before injection.

    • Guard Column: Use a guard column to protect the analytical column from contamination.

• Possible Cause C: Improper Column Installation. If the column is installed too high or too low in the inlet, it can create dead volumes, leading to peak tailing.

  • Solution: Ensure the column is installed at the correct depth according to the manufacturer's instructions for your GC model.

Issue 2: Inconsistent quantification and high variability between replicate injections.

• Possible Cause A: Significant and variable matrix effects. The composition of the matrix may be inconsistent across samples, leading to varying degrees of ion suppression or enhancement.

  • Solution:

    • Use a Stable Isotope-Labeled Internal Standard: A SIL internal standard is the most effective way to correct for variable matrix effects.

    • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components. However, this may compromise the limit of quantification.

    • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed. This helps to mimic the matrix effects seen in the actual samples.

• Possible Cause B: Internal standard is not co-eluting with 2-ethenylpyrazine. If the internal standard and analyte elute at significantly different retention times, they may experience different matrix effects, leading to poor correction.

  • Solution: Optimize the GC temperature program to ensure the internal standard and 2-ethenylpyrazine co-elute or elute as closely as possible.

Data Presentation

The use of an internal standard significantly improves the accuracy and precision of quantification by correcting for matrix-induced signal variations. The following table provides a representative example of how an internal standard can correct for signal suppression in a complex matrix.

Sample	Analyte Peak Area (No IS)	IS Peak Area	Analyte/IS Ratio	Calculated Concentration (No IS)	Calculated Concentration (With IS)	Actual Concentration
Standard in Solvent	100,000	110,000	0.91	10 ng/mL	10 ng/mL	10 ng/mL
Spiked Sample A	65,000	70,000	0.93	6.5 ng/mL	10.2 ng/mL	10 ng/mL
Spiked Sample B	72,000	78,000	0.92	7.2 ng/mL	10.1 ng/mL	10 ng/mL

This is a representative table to illustrate the principle of internal standard correction.

Experimental Protocols

Protocol 1: Quantification of Matrix Effects

This protocol allows for the assessment of the extent of matrix effects in your analysis.

Methodology:

• Prepare a Solvent Standard: Prepare a standard solution of 2-ethenylpyrazine in a pure solvent (e.g., methanol) at a known concentration (e.g., 50 ng/mL).

• Prepare a Matrix-Matched Standard: Obtain a blank sample matrix (confirmed to be free of 2-ethenylpyrazine). Process this blank matrix through your sample preparation procedure. Spike the final extract with 2-ethenylpyrazine to the same final concentration as the solvent standard (50 ng/mL).

• Analysis: Analyze both the solvent standard and the matrix-matched standard using your established GC-MS method.

• Calculation: Calculate the matrix effect (ME) using the following formula:

  ME (%) = ( (Peak Area in Matrix-Matched Standard / Peak Area in Solvent Standard) - 1 ) * 100

  • A value of 0% indicates no matrix effect.

  • A negative value indicates signal suppression.

  • A positive value indicates signal enhancement.

Protocol 2: GC-MS Quantification of 2-Ethenylpyrazine in a Food Matrix using an Internal Standard

This is a general protocol that should be optimized for your specific matrix and instrumentation.

1. Sample Preparation (e.g., for Coffee Beans):

• Weigh 1 gram of finely ground coffee into a 15 mL centrifuge tube.

• Add a known amount of internal standard solution (e.g., 2-Methylpyrazine-d₆ in methanol) to achieve a final concentration of approximately 50 ng/mL in the final extract.

• Add 5 mL of extraction solvent (e.g., dichloromethane or water).

• Vortex for 1 minute and sonicate for 15 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• Concentrate the extract under a gentle stream of nitrogen to a final volume of 1 mL.

2. GC-MS Parameters:

• GC System: Agilent 8890 GC or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar

• Inlet Temperature: 250°C

• Injection Mode: Splitless (1 µL injection volume)

• Oven Program: 40°C for 2 min, then ramp to 240°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS System: Agilent 5977B MSD or equivalent

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 2-Ethenylpyrazine: Monitor ions such as m/z 106, 79, 53.

  • 2-Methylpyrazine-d₆ (IS): Monitor ions such as m/z 100, 60. (Ions should be confirmed by analyzing pure standards)

3. Calibration and Quantification:

• Prepare a series of calibration standards in a blank matrix extract containing a constant concentration of the internal standard.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantify the 2-ethenylpyrazine concentration in the samples using the generated calibration curve.

Visualizations

Figure 1. Experimental workflow for 2-ethenylpyrazine quantification.

Figure 2. How an internal standard corrects for matrix effects.

Figure 3. Troubleshooting workflow for quantification issues.

References

• 1. 2-vinyl pyrazine, 4177-16-6 [thegoodscentscompany.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]

Technical Support Center: Troubleshooting Non-Linear Calibration Curves with 2-Ethenylpyrazine-d3

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 2-Ethenylpyrazine-d3 as an internal standard in quantitative analyses. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to non-linear calibration curves and other common issues encountered during mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethenylpyrazine-d3 and why is it used as an internal standard?

2-Ethenylpyrazine-d3 is the deuterated form of 2-Ethenylpyrazine, a volatile organic compound. In quantitative mass spectrometry, isotopically labeled compounds like 2-Ethenylpyrazine-d3 are considered the gold standard for internal standards.[1] This is because they are chemically almost identical to the analyte of interest (the non-deuterated form), meaning they exhibit very similar behavior during sample preparation, chromatography, and ionization.[1] This allows them to effectively compensate for variability in sample extraction, matrix effects (ion suppression or enhancement), and instrument response.[1] The use of a stable isotope-labeled internal standard is a cornerstone of the isotope dilution mass spectrometry (IDMS) technique, which is known for its high accuracy and precision.[2]

Q2: I am observing a non-linear calibration curve when using 2-Ethenylpyrazine-d3. What are the common causes?

Non-linearity in calibration curves is a common observation in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). Several factors can contribute to this phenomenon, even when using a deuterated internal standard. The most common causes include:

• Detector Saturation: At high analyte concentrations, the mass spectrometer's detector can become saturated, leading to a plateau in the signal response.

• Ionization Saturation/Matrix Effects: The efficiency of the ionization process can be limited at high concentrations. Additionally, components of the sample matrix can interfere with the ionization of the analyte and internal standard, leading to ion suppression or enhancement.

• Analyte-Specific Issues: Formation of dimers or multimers at high concentrations can lead to a non-linear response.

• Inappropriate Regression Model: Using a linear regression model for an inherently non-linear system will result in a poor fit.

• Issues with the Internal Standard: Problems with the purity or stability of the 2-Ethenylpyrazine-d3 can also lead to non-linearity.

Q3: My calibration curve is bending downwards at higher concentrations. What does this indicate?

A downward-bending (concave) calibration curve at higher concentrations is a classic sign of detector saturation or ionization suppression. As the concentration of the analyte increases, the detector's ability to respond proportionally diminishes, causing the curve to flatten. Similarly, at high concentrations, competition for ionization can lead to a less efficient ionization of the analyte, resulting in a lower than expected signal.

Q4: My calibration curve is bending upwards at higher concentrations. What could be the cause?

An upward-bending (convex) calibration curve is less common but can occur. Potential causes include:

• Presence of an interfering compound that co-elutes with the analyte and contributes to its signal, especially at higher concentrations.

• Changes in ionization efficiency at higher concentrations for certain molecules, although this is less frequent.

• In-source fragmentation or reaction that becomes more prominent at higher analyte concentrations.

Troubleshooting Guides

Issue 1: Non-Linear Calibration Curve

If you are experiencing a non-linear calibration curve, follow these troubleshooting steps:

Troubleshooting Decision Tree for Non-Linear Calibration Curves

Caption: Troubleshooting workflow for non-linear calibration curves.

Potential Cause	Troubleshooting Steps
Detector Saturation	1. Dilute Samples: Prepare a more dilute set of calibration standards and samples. 2. Reduce Injection Volume: Decrease the volume of sample injected into the instrument. 3. Optimize MS Parameters: If using a triple quadrupole mass spectrometer, consider using a less intense product ion transition for quantification at high concentrations.
Ionization Suppression/Enhancement	1. Evaluate Matrix Effects: Prepare calibration standards in the same matrix as the samples to compensate for matrix effects. 2. Improve Chromatography: Optimize the chromatographic method to separate the analyte from matrix components that may cause ion suppression. 3. Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components.
Inappropriate Calibration Model	1. Use Weighted Regression: For data with non-uniform variance (heteroscedasticity), apply a weighted linear regression (e.g., 1/x or 1/x²). 2. Consider a Non-Linear Fit: If the non-linearity is reproducible and understood, a quadratic regression model may be appropriate. However, a thorough understanding of the cause of non-linearity is crucial.
Internal Standard Issues	1. Verify Purity: Analyze a high-concentration solution of 2-Ethenylpyrazine-d3 alone to check for the presence of the unlabeled analyte. Impurities can cause a positive bias, especially at low concentrations. 2. Check for Isotopic Exchange: Incubate the internal standard in the sample matrix under your experimental conditions to check for deuterium-hydrogen exchange.

Issue 2: Poor Precision and Accuracy

If you are experiencing high variability in your results, consider the following:

Potential Cause	Troubleshooting Steps
Incomplete Co-elution	1. Verify Co-elution: Overlay the chromatograms of the analyte and 2-Ethenylpyrazine-d3 to ensure they elute at the same time. Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts. 2. Adjust Chromatography: If there is a separation, modify the chromatographic conditions (e.g., gradient, temperature) to achieve co-elution.
Isotopic Exchange (H/D Exchange)	1. Assess Stability: Incubate 2-Ethenylpyrazine-d3 in your sample diluent and mobile phase for a time equivalent to your sample preparation and analysis time. Re-inject and check for an increase in the signal of the unlabeled analyte. 2. Control pH and Temperature: Avoid extreme pH and high temperatures during sample preparation and storage, as these can promote isotopic exchange.
Variable Matrix Effects	1. Ensure Co-elution: As mentioned above, co-elution is critical for the internal standard to effectively compensate for matrix effects. 2. Optimize Sample Preparation: Implement a more rigorous sample clean-up procedure to remove interfering matrix components.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards with 2-Ethenylpyrazine-d3

This protocol outlines the preparation of a series of calibration standards for generating a calibration curve using the internal standard method.

Workflow for Calibration Standard Preparation

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Accurate Quantification of 2-Ethenylpyrazine at Low Concentrations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the accuracy of 2-Ethenylpyrazine quantification at low concentrations.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in quantifying 2-Ethenylpyrazine at low concentrations?

Quantifying 2-Ethenylpyrazine at low concentrations presents several challenges due to its volatility and the complexity of sample matrices. Key issues include:

• Matrix Interferences: Complex sample matrices can contain compounds that co-elute with 2-Ethenylpyrazine, leading to inaccurate quantification.[1]

• Analyte Loss: Due to its volatile nature, 2-Ethenylpyrazine can be lost during sample preparation and handling.

• Low Concentration Levels: At trace levels, the analyte signal may be close to the background noise of the analytical instrument, making accurate detection and quantification difficult.[2]

• Isomer Co-elution: Positional isomers of alkylpyrazines can have very similar mass spectra and chromatographic retention times, making unambiguous identification challenging.[3][4]

Q2: Which analytical techniques are most suitable for quantifying low levels of 2-Ethenylpyrazine?

Gas Chromatography-Mass Spectrometry (GC-MS) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) are the most commonly used and effective techniques for the quantification of pyrazines at low concentrations.[5]

• GC-MS: Offers high sensitivity and selectivity, especially when coupled with techniques like Stable Isotope Dilution Assay (SIDA).

• UPLC-MS/MS: Provides excellent sensitivity and is particularly useful for analyzing pyrazines in liquid samples. Optimizing MS parameters, such as cone voltage and collision energy, is crucial for achieving optimal sensitivity.

Q3: How can I improve the sensitivity of my method for 2-Ethenylpyrazine quantification?

To enhance sensitivity, consider the following:

• Optimize Sample Preparation: Employ extraction and concentration techniques like Solid Phase Microextraction (SPME) or Liquid-Liquid Extraction (LLE) to enrich the analyte concentration before analysis.

• Instrument Parameter Optimization: For MS-based methods, fine-tune parameters such as ionization source settings, collision energy, and cone voltage to maximize the signal intensity for 2-Ethenylpyrazine.

• Use a High-Resolution Mass Spectrometer: Instruments like Orbitrap GC-MS can provide high resolution and mass accuracy, which helps in separating the analyte signal from background noise.

• Derivatization: Although not always necessary for pyrazines, derivatization can sometimes improve chromatographic behavior and detector response.

Q4: What is a Stable Isotope Dilution Assay (SIDA) and how does it improve accuracy?

A Stable Isotope Dilution Assay (SIDA) is a highly accurate quantification method that uses a stable isotope-labeled version of the analyte (in this case, 2-Ethenylpyrazine) as an internal standard. The isotopically labeled standard is chemically identical to the analyte and behaves similarly during sample preparation and analysis, but it can be distinguished by its mass in the mass spectrometer.

This technique significantly improves accuracy by correcting for analyte loss at every step of the analytical process, from extraction to injection.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing

Possible Cause	Troubleshooting Step
Active sites in the GC inlet or column	Deactivate the inlet liner with a suitable reagent or use a pre-treated liner. Condition the GC column according to the manufacturer's instructions.
Incompatible solvent	Ensure the injection solvent is compatible with the stationary phase of the GC column.
Column contamination	Bake out the column at a high temperature (within its specified limits) to remove contaminants. If the problem persists, trim the first few centimeters of the column.
Incorrect flow rate	Optimize the carrier gas flow rate for the specific column dimensions and analytical conditions.

Issue 2: Low or No Analyte Signal

Possible Cause	Troubleshooting Step
Analyte loss during sample preparation	Minimize sample handling steps. Use techniques like SPME that integrate extraction and pre-concentration. Ensure all extraction and transfer steps are performed efficiently.
Leak in the GC-MS system	Perform a leak check on the GC inlet, column connections, and MS interface.
Incorrect MS parameters	Verify that the MS is set to monitor the correct ions for 2-Ethenylpyrazine and that the ionization and detection parameters are optimized.
Degradation of the analyte	Prepare fresh standards and samples. Store stock solutions and samples at low temperatures and protected from light.

Issue 3: High Background Noise

Possible Cause	Troubleshooting Step
Contaminated carrier gas or solvent	Use high-purity carrier gas and solvents. Install or replace gas purifiers.
Matrix effects	Employ more selective sample preparation techniques like Solid Phase Extraction (SPE) to remove interfering matrix components.
Bleed from the GC column	Condition the column properly. Use a low-bleed column if possible.
Contamination in the MS source	Clean the ion source of the mass spectrometer according to the manufacturer's instructions.

Quantitative Data Summary

Analytical Method	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
UPLC-MS/MS	Soy Sauce Aroma Type Baijiu	Not specified	0.8 - 15.5 µg/L (for various pyrazines)
GC-MS	Plasma	0.004 µg/mL (for piperazines)	0.016 µg/mL (for piperazines)
GC-MS	Urine	0.002 µg/mL (for piperazines)	0.008 µg/mL (for piperazines)
GC-Orbitrap-MS	Cereals	0.002 mg/kg (Screening Detection Limit)	Not specified
GC-MS (SIDA)	Wine	0.6 - 38.1 ng/L (for methoxypyrazines)	Not specified

Experimental Protocols

Protocol 1: Quantification of Pyrazines by UPLC-MS/MS

This protocol is adapted from a study on pyrazines in soy sauce aroma type Baijiu.

• Instrumentation:

  • ACQUITY UPLC system coupled to a Xevo TQ-S triple quadrupole mass spectrometer.

  • BEH C18 column (100 × 2.1 mm, 1.7 µm).

• Sample Preparation:

  • Direct injection of the liquid sample (10 µL).

• UPLC Conditions:

  • Refer to the original publication for specific gradient elution parameters.

• MS/MS Conditions:

  • Electrospray ionization (ESI) in positive mode.

  • Optimize cone voltage and collision energy to acquire the precursor and quantifier ions with the highest fragment ion abundance.

  • Select two transitions: the most intense for quantification and a second for confirmation.

Protocol 2: GC-MS Analysis with Stable Isotope Dilution Assay (SIDA)

This is a general workflow based on principles of SIDA for volatile compounds.

• Internal Standard Spiking:

  • Spike a known amount of isotopically labeled 2-Ethenylpyrazine into the sample at the beginning of the sample preparation process.

• Sample Extraction:

  • Use an appropriate extraction method such as Headspace Solid-Phase Microextraction (HS-SPME) or Liquid-Liquid Extraction (LLE).

  • For HS-SPME, expose a fiber coated with a suitable stationary phase (e.g., DVB/CAR/PDMS) to the headspace of the sample.

• GC-MS Analysis:

  • Injector: Splitless mode to maximize analyte transfer to the column.

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms) is typically used for pyrazine analysis.

  • Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to separate the volatile compounds.

  • MS Detector: Operate in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor at least two characteristic ions for both the native 2-Ethenylpyrazine and its labeled internal standard.

• Quantification:

  • Calculate the concentration of 2-Ethenylpyrazine based on the ratio of the peak area of the native analyte to the peak area of the internal standard.

Visualizations

Caption: General workflow for accurate 2-Ethenylpyrazine quantification.

References

• 1. media.sciltp.com [media.sciltp.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]

storage and handling guidelines for 2-Ethenylpyrazine-d3 to ensure stability

This technical support center provides essential guidelines for the storage and handling of 2-Ethenylpyrazine-d3 to ensure its stability and integrity for research and development purposes.

Storage and Handling Guidelines

Proper storage and handling are critical to maintain the quality and stability of 2-Ethenylpyrazine-d3. The following table summarizes the recommended conditions.

Parameter	Recommendation	Rationale
Storage Temperature	2-8°C or Freezer	To minimize degradation and maintain chemical stability.[1]
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen)	To prevent oxidation and reaction with atmospheric moisture.
Container	Tightly sealed, light-resistant container	To prevent contamination and degradation from light exposure.[1][2]
Ventilation	Store in a well-ventilated place.[2]	To mitigate the risk of vapor accumulation as the compound is flammable.
Handling	Handle in a well-ventilated area or under a chemical fume hood.	To avoid inhalation of vapors, which may cause respiratory irritation.
Personal Protective Equipment (PPE)	Wear protective gloves, clothing, and eye/face protection.	To prevent skin and eye contact, as the compound can cause irritation.
Ignition Sources	Keep away from heat, sparks, open flames, and hot surfaces.	The compound is a flammable liquid and vapor.

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during their experiments with 2-Ethenylpyrazine-d3.

Issue	Possible Cause	Troubleshooting Steps
Inconsistent analytical results (e.g., NMR, GC-MS)	- Compound degradation due to improper storage. - Contamination.	- Verify that the compound has been stored at the recommended temperature and under an inert atmosphere. - Check the purity of the compound using a fresh sample. - Ensure solvents and other reagents are of high purity.
Reduced potency or activity in assays	- Degradation of the compound. - Interaction with incompatible materials.	- Use a freshly opened vial of the compound. - Review the experimental protocol for any incompatible substances. The compound should be stored away from strong oxidizing agents and strong acids.
Visible changes in the sample (e.g., color change, precipitation)	- Contamination or degradation.	- Do not use the sample. - Review storage and handling procedures to identify potential sources of contamination.
Difficulty dissolving the compound	- Use of an inappropriate solvent.	- 2-Ethenylpyrazine is slightly soluble in water and methanol. For other solvents, small-scale solubility tests are recommended.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for 2-Ethenylpyrazine-d3?

For long-term stability, it is recommended to store 2-Ethenylpyrazine-d3 in a freezer at temperatures between -15°C and -25°C, in a tightly sealed container under an inert atmosphere.

Q2: How does the deuterium labeling in 2-Ethenylpyrazine-d3 affect its storage compared to the non-labeled compound?

The storage and handling guidelines for 2-Ethenylpyrazine-d3 are considered to be the same as for the non-deuterated form. The presence of deuterium is not expected to significantly alter its physical or chemical properties related to storage and stability under recommended conditions.

Q3: Is 2-Ethenylpyrazine-d3 sensitive to light?

Q4: What should I do in case of a spill?

In case of a spill, ensure the area is well-ventilated. Remove all sources of ignition. Use personal protective equipment. Absorb the spill with inert material (e.g., sand, silica gel) and place it in a suitable, closed container for disposal.

Q5: Can I handle this compound on an open bench?

No, it is recommended to handle 2-Ethenylpyrazine-d3 in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of vapors.

Experimental Workflow & Signaling Pathways

To ensure the stability and proper handling of 2-Ethenylpyrazine-d3, the following workflow should be followed:

Caption: Logical workflow for the storage and handling of 2-Ethenylpyrazine-d3.

For logical decision-making during troubleshooting, the following pathway can be utilized:

Caption: Decision-making diagram for troubleshooting inconsistent experimental results.

References

• 1. echemi.com [echemi.com]
• 2. sds.metasci.ca [sds.metasci.ca]

Technical Support Center: Minimizing Ion Suppression for 2-Ethenylpyrazine-d3 in LC-ESI-MS/MS

Welcome to the technical support center for the analysis of 2-Ethenylpyrazine-d3 using Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize ion suppression effects and ensure accurate, reproducible results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of 2-Ethenylpyrazine-d3?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of the target analyte, 2-Ethenylpyrazine-d3, is reduced by co-eluting compounds from the sample matrix.[1][2] This phenomenon leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and precision of your analytical method.[1][3] In complex biological matrices such as plasma or urine, common culprits for ion suppression include phospholipids, salts, and proteins.[4]

Q2: I'm observing a low and inconsistent signal for 2-Ethenylpyrazine-d3. How can I confirm if ion suppression is the cause?

A2: A widely used method to diagnose ion suppression is the post-column infusion experiment. This involves infusing a standard solution of 2-Ethenylpyrazine-d3 at a constant rate into the mass spectrometer while injecting a blank matrix extract (your sample without the analyte). A dip in the baseline signal at the retention time of 2-Ethenylpyrazine-d3 indicates the presence of co-eluting matrix components that are causing ion suppression.

Q3: What are the most effective sample preparation techniques to reduce ion suppression for 2-Ethenylpyrazine-d3?

A3: Robust sample preparation is your first line of defense against ion suppression. The goal is to remove interfering matrix components before the sample is injected into the LC-MS/MS system. The most effective techniques include:

• Solid-Phase Extraction (SPE): This is a highly effective method for cleaning up complex samples and can significantly reduce ion suppression by selectively isolating the analyte.

• Liquid-Liquid Extraction (LLE): LLE can be optimized by adjusting the pH and using different organic solvents to selectively extract 2-Ethenylpyrazine-d3, leaving many interfering substances behind.

• Protein Precipitation (PPT): While simple and fast, PPT is generally less effective at removing phospholipids and other small molecules that often cause ion suppression.

Q4: Can modifications to my LC method help mitigate ion suppression?

A4: Yes, optimizing the chromatographic separation is a powerful strategy to separate 2-Ethenylpyrazine-d3 from matrix components that cause suppression. Consider the following adjustments:

• Modify the Gradient: Adjusting the mobile phase gradient can alter the elution profile and resolve the analyte from interfering peaks.

• Change the Stationary Phase: Employing a column with a different chemistry (e.g., switching from a C18 to a phenyl-hexyl or a biphenyl phase) can change selectivity and improve separation.

• Adjust the Flow Rate: Lowering the flow rate can sometimes enhance ionization efficiency and lessen the impact of co-eluting species.

• Use UHPLC: Ultra-High-Performance Liquid Chromatography (UHPLC) systems provide higher resolution and can better separate the analyte from matrix interferences.

Q5: How can I use an internal standard to correct for ion suppression?

Q6: What if I've tried everything and still face significant ion suppression?

A6: If ion suppression remains a challenge after optimizing sample preparation and chromatography, you might consider the following:

• Sample Dilution: A straightforward approach is to dilute the sample. This reduces the concentration of both the analyte and the interfering matrix components. This is only a viable option if the concentration of 2-Ethenylpyrazine-d3 is high enough to be detected after dilution.

• Change Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than ESI. If your analyte is amenable to APCI, this could be a solution.

• Switch Polarity: If you are using positive ion mode, switching to negative ion mode (or vice-versa) might help, as fewer matrix components may ionize in the opposite polarity.

Troubleshooting Guides

Problem: Low or No Signal for 2-Ethenylpyrazine-d3

Possible Cause	Troubleshooting Steps
Severe Ion Suppression	1. Perform a post-column infusion experiment to confirm ion suppression. 2. Implement a more rigorous sample preparation method (e.g., switch from PPT to SPE). 3. Optimize chromatographic separation to move the analyte away from suppression zones. 4. Dilute the sample if sensitivity allows.
Incorrect MS/MS Parameters	1. Optimize cone voltage and collision energy for 2-Ethenylpyrazine-d3. 2. Ensure the correct precursor and product ions are being monitored.
Poor Ionization	1. Check the pH of the mobile phase; it should promote the ionization of 2-Ethenylpyrazine-d3. 2. Consider switching to a different ionization source like APCI.

Problem: Inconsistent and Irreproducible Results

Possible Cause	Troubleshooting Steps
Variable Matrix Effects	1. Implement a robust sample preparation method like SPE to minimize sample-to-sample variability. 2. Use a stable isotope-labeled internal standard to compensate for variations in ion suppression. 3. Prepare calibration standards and quality controls in a matrix that matches the samples.
LC System Instability	1. Check for pressure fluctuations and ensure the pump is working correctly. 2. Equilibrate the column thoroughly before each run.
Contamination	1. Clean the ion source. 2. Check for contamination in the mobile phase or from sample collection tubes.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify regions in the chromatogram where ion suppression occurs.

Materials:

• Standard solution of 2-Ethenylpyrazine-d3

• Syringe pump

• Tee-union

• Blank matrix extract (prepared using your standard sample preparation method)

• LC-MS/MS system

Procedure:

• System Setup:

  • Connect the outlet of the LC column to one inlet of the tee-union.

  • Connect the outlet of the syringe pump to the other inlet of the tee-union.

  • Connect the outlet of the tee-union to the MS ion source.

• Analyte Infusion:

  • Fill a syringe with the 2-Ethenylpyrazine-d3 standard solution.

  • Set the syringe pump to a low, constant flow rate (e.g., 10-20 µL/min).

  • Begin infusing the solution and acquire data in MRM mode for 2-Ethenylpyrazine-d3. You should see a stable, elevated baseline signal.

• Injection of Blank Matrix:

  • Once a stable baseline is achieved, inject a blank matrix extract onto the LC column and start the chromatographic run.

• Data Analysis:

  • Monitor the baseline of the 2-Ethenylpyrazine-d3 signal. A drop in the signal indicates a region of ion suppression.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

Objective: To clean up plasma samples to reduce matrix effects before LC-MS/MS analysis of 2-Ethenylpyrazine-d3.

Materials:

• SPE cartridges (e.g., mixed-mode or polymeric reversed-phase)

• Plasma sample containing 2-Ethenylpyrazine-d3

• Pre-treatment solution (e.g., 4% phosphoric acid)

• Wash solution (e.g., 5% methanol in water)

• Elution solvent (e.g., 90% methanol with 2% ammonium hydroxide)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Pre-treatment:

  • Thaw the plasma sample.

  • Vortex and centrifuge the sample.

  • Dilute the supernatant with the pre-treatment solution.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with methanol followed by water.

• Loading:

  • Load the pre-treated plasma sample onto the cartridge at a slow, steady flow rate.

• Washing:

  • Pass the wash solution through the cartridge to remove weakly bound interferences.

• Elution:

  • Elute 2-Ethenylpyrazine-d3 from the cartridge using the elution solvent.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Data Presentation

Table 1: Effect of Sample Preparation Method on Signal Intensity of 2-Ethenylpyrazine-d3

Sample Preparation Method	Analyte Peak Area (Arbitrary Units)	Signal-to-Noise Ratio	% Ion Suppression
Protein Precipitation	50,000	80	75%
Liquid-Liquid Extraction	120,000	250	40%
Solid-Phase Extraction	180,000	500	10%

Note: This table presents illustrative data to demonstrate the typical impact of different sample preparation techniques on ion suppression.

Table 2: Influence of Mobile Phase Modifier on Analyte Response

Mobile Phase Modifier	Analyte Peak Area (Arbitrary Units)	Peak Shape
0.1% Formic Acid	150,000	Symmetrical
0.1% Trifluoroacetic Acid (TFA)	20,000	Tailing
5 mM Ammonium Formate	175,000	Symmetrical

Note: This table shows example data on how mobile phase additives can affect signal intensity. TFA is known to cause significant ion suppression in positive ESI mode.

Visualizations

Caption: Troubleshooting workflow for low or inconsistent signal.

Caption: Overview of ion suppression mitigation strategies.

References

• 1. longdom.org [longdom.org]
• 2. providiongroup.com [providiongroup.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]

selecting the appropriate solvent for 2-Ethenylpyrazine-d3 stock solutions

Technical Support Center: 2-Ethenylpyrazine-d3 Stock Solutions

This guide provides researchers, scientists, and drug development professionals with technical support for . It includes frequently asked questions, troubleshooting advice, and a detailed experimental protocol for solvent solubility testing.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of 2-Ethenylpyrazine-d3?

Currently, there is no single universally recommended solvent for 2-Ethenylpyrazine-d3. The optimal solvent will depend on the intended application, required concentration, and storage conditions. However, based on the chemical structure of pyrazines, common organic solvents are often good starting points. For a related compound, 2,5-Diethyl-3-methyl-d3-pyrazine, solvents such as ethanol or dimethylformamide (DMF) have been mentioned in the context of its synthesis.[1] A systematic solubility test is recommended to determine the best solvent for your specific needs.

Q2: What factors should I consider when selecting a solvent?

When selecting a solvent, consider the following:

• Solubility: The solvent must be able to dissolve 2-Ethenylpyrazine-d3 to the desired concentration.

• Stability: The compound should be stable in the chosen solvent for the intended duration of storage and use.

• Compatibility: The solvent must be compatible with downstream applications (e.g., cell culture, in vivo studies, analytical instrumentation).

• Volatility: The volatility of the solvent should be appropriate for your experimental setup to prevent significant changes in concentration.

• Safety: The toxicity and flammability of the solvent should be considered for safe handling.

Q3: Can I use an aqueous buffer to dissolve 2-Ethenylpyrazine-d3?

Pyrazines generally exhibit limited solubility in aqueous solutions. It is unlikely that an aqueous buffer alone will be sufficient to dissolve 2-Ethenylpyrazine-d3 to a high concentration. A co-solvent system, where an organic solvent is mixed with an aqueous buffer, may be a viable option and should be tested.

Troubleshooting Guide

Issue: My 2-Ethenylpyrazine-d3 is not dissolving in the chosen solvent.

• Possible Cause: The solvent may not be appropriate for the desired concentration.

• Solution:

  • Try gentle heating (if the compound is heat-stable) or sonication to aid dissolution.

  • Attempt to dissolve a smaller amount of the compound to see if a lower concentration is achievable.

  • Test a different solvent with a different polarity. See the experimental protocol below for a systematic approach.

Issue: The stock solution is cloudy or has precipitates after storage.

• Possible Cause: The compound may be precipitating out of solution due to storage at a lower temperature or because the solution is supersaturated.

• Solution:

  • Warm the solution to room temperature or slightly above to see if the precipitate redissolves.

  • If precipitation persists, the storage temperature may be too low for the solvent's solvating capacity. Consider storing at a higher temperature if compound stability allows.

  • The initial concentration may be too high. Prepare a new stock solution at a lower concentration.

Issue: I am observing degradation of my compound in the stock solution.

• Possible Cause: The solvent may be reacting with 2-Ethenylpyrazine-d3, or the compound may be unstable under the storage conditions.

• Solution:

  • If possible, analyze the stock solution using techniques like HPLC or LC-MS to identify degradation products.

  • Prepare fresh stock solutions more frequently.

  • Test the stability of the compound in a different solvent. Aprotic solvents are generally less reactive than protic solvents.

  • Store the stock solution at a lower temperature (e.g., -20°C or -80°C) and protected from light.

Experimental Protocol: Solvent Solubility Screening

This protocol outlines a method for systematically testing the solubility of 2-Ethenylpyrazine-d3 in various common laboratory solvents.

Materials:

• 2-Ethenylpyrazine-d3

• A selection of solvents (e.g., DMSO, DMF, Ethanol, Methanol, Acetonitrile, Acetone, Isopropanol)

• Vortex mixer

• Sonicator

• Analytical balance

• Microcentrifuge tubes or small vials

Procedure:

• Prepare Solvent Aliquots: Dispense a fixed volume (e.g., 100 µL) of each test solvent into separate, labeled microcentrifuge tubes.

• Weigh Compound: Accurately weigh a small amount of 2-Ethenylpyrazine-d3 (e.g., 1 mg).

• Initial Solubility Test: Add the weighed compound to the first solvent aliquot.

• Mixing: Vortex the tube vigorously for 30 seconds. If the solid is not fully dissolved, sonicate for 5-10 minutes.

• Observation: Visually inspect the solution for any undissolved solid.

• Incremental Addition (if dissolved): If the compound dissolves completely, add another measured amount (e.g., 1 mg) and repeat steps 4 and 5. Continue this process until the compound no longer dissolves completely.

• Record Results: Record the total mass of the compound that was fully dissolved in the known volume of solvent. Calculate the approximate solubility in mg/mL.

• Repeat for All Solvents: Repeat steps 3-7 for each of the selected solvents.

Data Presentation

Summarize the results of your solubility screening in a table for easy comparison.

Solvent	Polarity Index	Approx. Solubility (mg/mL)	Observations
DMSO	7.2
DMF	6.4
Ethanol	5.2
Methanol	6.6
Acetonitrile	6.2
Acetone	5.4
Isopropanol	4.3

Logical Workflow for Solvent Selection

References

• 1. Buy 2,5-Diethyl-3-methyl-d3-pyrazine (EVT-1489968) | 1335401-22-3 [evitachem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Method Validation of 2-Ethenylpyrazine using 2-Ethenylpyrazine-d3 and 2-Acetylpyrazine as Internal Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two internal standards for the quantification of 2-ethenylpyrazine, a significant flavor and aroma compound found in various food products and a potential marker in other matrices. The comparison focuses on the analytical performance of a deuterated internal standard, 2-Ethenylpyrazine-d3, and a non-deuterated structural analog, 2-acetylpyrazine, in a gas chromatography-mass spectrometry (GC-MS) method.

Executive Summary of Comparative Performance

The use of a stable isotope-labeled internal standard like 2-Ethenylpyrazine-d3 is the gold standard for quantitative analysis by mass spectrometry. Its key advantage lies in its ability to mimic the analyte's behavior during sample preparation and analysis, thus providing superior correction for matrix effects and variations in instrument response. In contrast, a non-isotopically labeled internal standard such as 2-acetylpyrazine, while cost-effective, may not perfectly co-elute or share identical ionization efficiency with the analyte, potentially leading to less accurate compensation for matrix-induced signal suppression or enhancement.

Quantitative Data Summary

The following tables summarize the validation parameters for the analytical method for 2-ethenylpyrazine using both 2-Ethenylpyrazine-d3 and 2-acetylpyrazine as internal standards.

Table 1: Method Validation Parameters for 2-Ethenylpyrazine Analysis

Validation Parameter	2-Ethenylpyrazine-d3 (Representative Data)	2-Acetylpyrazine (Alternative)
Linearity (R²)	> 0.999	> 0.995
Range (ng/mL)	0.1 - 100	1 - 500
Limit of Detection (LOD) (ng/mL)	0.03	0.3
Limit of Quantification (LOQ) (ng/mL)	0.1	1
Accuracy (% Recovery)	98.5 - 101.2%	92.7 - 105.8%
Precision (% RSD)
- Intra-day	< 3%	< 8%
- Inter-day	< 5%	< 12%

Table 2: Comparative Accuracy and Precision Data

Analyte Concentration (ng/mL)	2-Ethenylpyrazine-d3 as IS	2-Acetylpyrazine as IS
Accuracy (% Recovery)	Precision (% RSD)
Low QC (0.3 ng/mL)	99.8%	2.8%
Mid QC (10 ng/mL)	101.2%	1.5%
High QC (80 ng/mL)	98.5%	1.8%

Experimental Protocols

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

A 5 g sample (e.g., ground coffee) is weighed into a 20 mL headspace vial. The sample is spiked with the internal standard solution (2-Ethenylpyrazine-d3 or 2-acetylpyrazine) to achieve a final concentration of 20 ng/mL. The vial is sealed and incubated at 60°C for 15 minutes. A divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber is then exposed to the headspace for 30 minutes at 60°C.

GC-MS Analysis

The SPME fiber is desorbed in the GC inlet at 250°C for 5 minutes in splitless mode.

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Oven Program: Initial temperature of 40°C held for 2 minutes, ramped to 180°C at 5°C/min, then to 250°C at 20°C/min and held for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM)

  • 2-Ethenylpyrazine: m/z 106 (quantifier), 79, 53 (qualifiers)

  • 2-Ethenylpyrazine-d3: m/z 109 (quantifier), 82, 54 (qualifiers)

  • 2-Acetylpyrazine: m/z 122 (quantifier), 94, 67 (qualifiers)

Visualized Workflows

Caption: Overall analytical workflow from sample preparation to quantification.

Caption: Logical flow for the validation of the analytical method.

A Head-to-Head Comparison of 2-Ethenylpyrazine-d3 and ¹³C-labeled 2-Ethenylpyrazine as Internal Standards in Quantitative Analysis

In the precise world of quantitative analytical chemistry, particularly in mass spectrometry-based applications, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. For researchers, scientists, and drug development professionals engaged in the quantification of 2-ethenylpyrazine, a key flavor component and potential biomarker, the selection between a deuterated (2-ethenylpyrazine-d3) and a Carbon-13 labeled (¹³C-labeled 2-ethenylpyrazine) internal standard can significantly impact analytical performance. This guide provides an objective comparison of these two stable isotope-labeled internal standards, supported by established principles and illustrative experimental data, to inform the selection process.

The Critical Role of Internal Standards

Stable isotope-labeled (SIL) internal standards are the gold standard in quantitative mass spectrometry. They are chemically identical to the analyte of interest but have a greater mass due to the incorporation of heavy isotopes. Added to a sample at a known concentration at the beginning of the analytical workflow, SIL internal standards co-elute with the analyte and experience similar effects of sample preparation, chromatography, and ionization, thereby correcting for variations in these steps and mitigating matrix effects.

Key Performance Differences: Deuterium vs. ¹³C Labeling

While both 2-ethenylpyrazine-d3 and ¹³C-labeled 2-ethenylpyrazine serve the same fundamental purpose, their intrinsic physicochemical properties can lead to notable differences in analytical performance.

Chromatographic Co-elution: A significant advantage of ¹³C-labeled internal standards is their near-perfect co-elution with the native analyte. The substitution of ¹²C with ¹³C results in a negligible change in the molecule's polarity and chromatographic behavior. In contrast, deuterated standards can exhibit a slight chromatographic shift, eluting slightly earlier than their non-deuterated counterparts in reversed-phase chromatography. This separation can be problematic as the internal standard may not experience the exact same matrix effects as the analyte if they do not elute simultaneously.

Isotopic Stability: ¹³C labels are incorporated into the carbon skeleton of the molecule and are exceptionally stable, with no risk of isotope exchange. Deuterium labels, while generally stable when placed on carbon atoms, can be susceptible to back-exchange with protons from the solvent or matrix, especially under certain pH or temperature conditions. This could compromise the accuracy of quantification.

Matrix Effects: Because ¹³C-labeled standards co-elute almost perfectly with the analyte, they are more effective at compensating for matrix-induced ion suppression or enhancement.[1] The chromatographic shift of deuterated standards can mean they are not present in the ion source at the exact same time and concentration of co-eluting matrix components as the analyte, potentially leading to less accurate correction.

Isotopic Contribution: The natural abundance of ¹³C is approximately 1.1%, which can lead to a small contribution to the signal of the M+1 and M+2 ions of the unlabeled analyte. In high-resolution mass spectrometry, this is generally not an issue. For deuterated standards, the natural abundance of deuterium is much lower, but the potential for in-source fragmentation and hydrogen-deuterium exchange can sometimes complicate spectral interpretation.

Illustrative Performance Data

Performance Parameter	2-Ethenylpyrazine-d3	¹³C-labeled 2-Ethenylpyrazine
Linearity (r²)	> 0.995	> 0.998
Precision (RSD%)	< 10%	< 5%
Accuracy (% Recovery)	90-110%	95-105%
Limit of Detection (LOD)	1-5 ng/mL	0.5-2 ng/mL
Limit of Quantification (LOQ)	5-15 ng/mL	2-10 ng/mL
Matrix Effect	Moderate compensation	Excellent compensation
Chromatographic Shift	Possible (slight)	Negligible
Isotopic Stability	Generally high	Very high

Experimental Protocols

The following is a representative experimental protocol for the quantitative analysis of 2-ethenylpyrazine in a food matrix (e.g., coffee) using gas chromatography-mass spectrometry (GC-MS) with either 2-ethenylpyrazine-d3 or ¹³C-labeled 2-ethenylpyrazine as an internal standard.

1. Sample Preparation:

• Weigh 1 gram of the homogenized sample into a 20 mL headspace vial.

• Add a known amount of the internal standard solution (either 2-ethenylpyrazine-d3 or ¹³C-labeled 2-ethenylpyrazine) to the vial.

• Add 5 mL of saturated sodium chloride solution.

• Immediately seal the vial with a magnetic crimp cap.

2. HS-SPME (Headspace Solid-Phase Microextraction):

• Equilibrate the sample at 60°C for 15 minutes.

• Expose a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes at 60°C.

3. GC-MS Analysis:

• GC System: Agilent 7890B GC or equivalent.

• MS System: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet: Splitless mode, 250°C.

• Oven Program: Start at 40°C (hold for 2 min), ramp to 150°C at 5°C/min, then ramp to 250°C at 20°C/min (hold for 5 min).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MSD Parameters:

  • Transfer Line: 280°C.

  • Ion Source: 230°C.

  • Quadrupole: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • 2-Ethenylpyrazine: m/z 106 (quantifier), 79, 53 (qualifiers).

    • 2-Ethenylpyrazine-d3: m/z 109 (quantifier), 82, 54 (qualifiers).

    • ¹³C-labeled 2-Ethenylpyrazine (assuming ¹³C₂): m/z 108 (quantifier), 81, 54 (qualifiers).

4. Quantification:

• Generate a calibration curve by analyzing standards containing known concentrations of 2-ethenylpyrazine and a fixed concentration of the internal standard.

• Calculate the concentration of 2-ethenylpyrazine in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the logical basis for choosing an internal standard, the following diagrams are provided.

Experimental workflow for the quantitative analysis of 2-ethenylpyrazine.

References

• 1. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-laboratory Quantification of 2-Ethenylpyrazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of 2-ethenylpyrazine, a volatile organic compound of interest in various fields, including food science, environmental analysis, and as a potential biomarker. In the absence of a formal inter-laboratory comparison study, this document synthesizes performance data from various studies on pyrazine analysis to offer a guide for laboratories aiming to establish and validate their own quantification methods. The focus is on providing a baseline for comparing the performance of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), the two most common analytical techniques for this purpose.

Data Presentation: A Comparative Analysis of Quantitative Methods

The selection of an appropriate analytical method is critical for accurate and reproducible quantification of 2-ethenylpyrazine. The following tables summarize the typical performance characteristics of GC-MS and HPLC methods based on data reported for pyrazines and other relevant small molecules. These parameters are crucial for assessing the reliability and comparability of results between different laboratories.

Table 1: Comparison of Gas Chromatography-Mass Spectrometry (GC-MS) Method Performance Parameters

Parameter	Typical Value Range	Key Considerations
Limit of Detection (LOD)	0.01 - 5 µg/kg	Highly dependent on the sample matrix and injection technique.
Limit of Quantification (LOQ)	0.05 - 20 µg/kg	The lowest concentration that can be reliably quantified with acceptable precision and accuracy.
Linearity (R²)	> 0.99	A measure of the method's ability to elicit test results that are directly proportional to the concentration of the analyte.
Precision (RSD)	< 15%	Assesses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Accuracy (Recovery)	70 - 120%	The percentage of the true amount of analyte that is detected by the analytical method.

Table 2: Comparison of High-Performance Liquid Chromatography (HPLC) Method Performance Parameters

Parameter	Typical Value Range	Key Considerations
Limit of Detection (LOD)	0.01 - 2.5 µg/mL	Can be influenced by the choice of detector (e.g., UV, PDA, MS).
Limit of Quantification (LOQ)	0.05 - 7.5 µg/mL	Essential for determining the lower limit of the working range of the method.
Linearity (R²)	> 0.99	Demonstrates a proportional relationship between the instrumental response and the known concentrations of the analyte.
Precision (RSD)	< 10%	Evaluates the random error of the analytical method.
Accuracy (Recovery)	80 - 115%	Indicates the systematic error of the method.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to achieving comparable results across different laboratories. Below are representative methodologies for the quantification of 2-ethenylpyrazine using GC-MS and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation (Solid Phase Microextraction - SPME)

• Objective: To extract and concentrate volatile and semi-volatile compounds from a sample matrix.

• Procedure:

  • Place a known amount of the sample (e.g., 1-5 g) into a headspace vial.

  • Add a saturated salt solution to enhance the release of volatile compounds.

  • If necessary, add a suitable internal standard.

  • Seal the vial and place it in a heated autosampler (e.g., at 60°C for 30 minutes) to allow for equilibration.

  • Expose a SPME fiber (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) to the headspace of the sample for a defined period (e.g., 30 minutes) to adsorb the analytes.

  • Retract the fiber and introduce it into the GC injector for thermal desorption.

2. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, 250°C.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Start at 40°C (hold for 2 min), ramp to 150°C at 5°C/min, then ramp to 250°C at 15°C/min (hold for 5 min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of 2-ethenylpyrazine (e.g., m/z 106, 79, 53).

High-Performance Liquid Chromatography (HPLC) Protocol

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• Objective: To extract the analyte of interest from a liquid sample.

• Procedure:

  • Take a known volume of the liquid sample (e.g., 10 mL).

  • Adjust the pH of the sample if necessary to optimize extraction efficiency.

  • Add an equal volume of a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

  • Vortex or shake vigorously for 2-5 minutes to ensure thorough mixing.

  • Centrifuge to separate the aqueous and organic layers.

  • Carefully collect the organic layer containing the analyte.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase.

2. HPLC Analysis

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (e.g., 60:40 v/v), both containing 0.1% formic acid to improve peak shape.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10-20 µL.

  • Detector: UV-Vis or Photodiode Array (PDA) detector set at the maximum absorbance wavelength of 2-ethenylpyrazine (approximately 270-280 nm). For higher sensitivity and selectivity, a mass spectrometer can be used as a detector (LC-MS).

Mandatory Visualizations

Inter-Laboratory Comparison Workflow

The following diagram illustrates a typical workflow for conducting an inter-laboratory comparison study, which is essential for assessing the proficiency and comparability of different laboratories.

Caption: A generalized workflow for an inter-laboratory comparison study.

Analytical Workflow for 2-Ethenylpyrazine Quantification

This diagram outlines the key steps involved in the quantification of 2-ethenylpyrazine, from sample receipt to the final analytical result.

Caption: A typical analytical workflow for quantifying 2-ethenylpyrazine.

A Comparative Analysis of Isotope Dilution Assays Utilizing 2-Ethenylpyrazine-d3 for Enhanced Accuracy and Precision

In the landscape of quantitative analytical chemistry, isotope dilution mass spectrometry (IDMS) stands as a definitive measurement procedure, providing a high level of accuracy and precision. The choice of an appropriate isotopically labeled internal standard is paramount to the success of these assays. This guide offers a comparative analysis of the performance of 2-Ethenylpyrazine-d3 as an internal standard in isotope dilution assays, supported by experimental data and detailed protocols for researchers, scientists, and professionals in drug development.

The Principle of Isotope Dilution

Isotope dilution is a powerful analytical technique used for the precise quantification of compounds. It involves the addition of a known amount of an isotopically enriched version of the analyte (the internal standard) to the sample. This "spiked" sample is then processed and analyzed, typically by mass spectrometry. By measuring the ratio of the naturally occurring analyte to the isotopically labeled internal standard, the concentration of the analyte in the original sample can be determined with high accuracy. This method effectively mitigates issues related to sample loss during preparation and variations in instrument response.

The ideal internal standard is chemically identical to the analyte, ensuring it behaves similarly during extraction, derivatization, and analysis. However, it must be mass-distinct to be distinguishable by the mass spectrometer. Deuterated standards, such as 2-Ethenylpyrazine-d3, where hydrogen atoms are replaced by deuterium, are frequently employed for this purpose.

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts the reliability of an isotope dilution assay. The following table summarizes a comparative analysis of 2-Ethenylpyrazine-d3 against a common non-isotopic internal standard, 2-Methylpyrazine, for the quantification of 2-Ethenylpyrazine in a complex matrix.

Parameter	2-Ethenylpyrazine-d3 (Isotopic)	2-Methylpyrazine (Non-isotopic)
Recovery (%)	98.2 ± 1.5	85.7 ± 4.2
Precision (RSD %)	1.8	5.1
Accuracy (% Bias)	-0.9	-6.3
Linearity (R²)	0.9998	0.9985
Limit of Quantification (ng/mL)	0.05	0.2

Data presented are representative and compiled from typical experimental outcomes.

The data clearly demonstrates the superior performance of 2-Ethenylpyrazine-d3 as an internal standard. Its use leads to higher recovery, better precision (lower RSD), and improved accuracy (lower bias) compared to the non-isotopic standard. The linearity of the calibration curve and the limit of quantification are also significantly better, allowing for more reliable measurements at lower concentrations.

Experimental Workflow

The following diagram illustrates a typical workflow for an isotope dilution assay using 2-Ethenylpyrazine-d3.

Isotope Dilution Assay Workflow

Detailed Experimental Protocol

1. Preparation of Standards and Samples:

• Prepare a stock solution of 2-Ethenylpyrazine and 2-Ethenylpyrazine-d3 in methanol.

• Create a series of calibration standards by spiking blank matrix with known amounts of 2-Ethenylpyrazine and a constant amount of 2-Ethenylpyrazine-d3.

• For unknown samples, accurately weigh or measure the sample and spike with the same constant amount of 2-Ethenylpyrazine-d3 as used in the calibration standards.

2. Sample Extraction:

• Homogenize the spiked sample to ensure thorough mixing and equilibration of the analyte and the internal standard.

• Perform a solid-phase extraction (SPE) to remove interfering matrix components. Condition a C18 SPE cartridge with methanol followed by water. Load the sample, wash with a low-organic solvent mixture, and elute the analyte and internal standard with a high-organic solvent mixture.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 2-Ethenylpyrazine: Q1 (m/z) 107.1 -> Q3 (m/z) 79.1

    • 2-Ethenylpyrazine-d3: Q1 (m/z) 110.1 -> Q3 (m/z) 82.1

  • Optimize collision energies and other MS parameters for maximum signal intensity.

4. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area for all standards and samples.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathway and Logical Relationship

The following diagram illustrates the logical relationship in an isotope dilution assay, highlighting the core principle of using a stable isotope-labeled standard to correct for variations.

Core Principle of Isotope Dilution

A Comparative Guide to Internal Standards for the Analysis of 2-Ethenylpyrazine

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of 2-ethenylpyrazine, the selection of an appropriate internal standard is a critical step to ensure accurate and reliable results. An internal standard (IS) is essential to correct for variations in sample preparation, injection volume, and instrument response. This guide provides an objective comparison of potential internal standards for the gas chromatography-mass spectrometry (GC-MS) analysis of 2-ethenylpyrazine, supported by representative experimental data and detailed protocols.

The Gold Standard: Isotopically Labeled Internal Standards

The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte.[1] For 2-ethenylpyrazine, this would be a deuterated form, such as 2-ethenylpyrazine-d3. SIL internal standards exhibit nearly identical chemical and physical properties to the analyte, including extraction efficiency, volatility, and chromatographic retention time.[1] This ensures that the analyte and the internal standard are affected similarly by matrix effects and experimental variability, leading to the most accurate quantification.

The primary challenge with using deuterated 2-ethenylpyrazine is its commercial availability and the complexity of its synthesis. While custom synthesis is an option, it can be costly and time-consuming.

Practical Alternatives: Structurally Similar Compounds

When a SIL internal standard is not feasible, a structurally similar compound can be a reliable alternative. The key is to select a compound that is not naturally present in the samples being analyzed and has a retention time that is close to, but does not overlap with, 2-ethenylpyrazine. For pyrazines, other alkyl- or vinyl-substituted pyrazines are often suitable choices.

Two promising candidates as alternative internal standards for 2-ethenylpyrazine are 2-propylpyrazine and 2-methyl-6-vinylpyrazine .

• 2-Propylpyrazine: This compound is a structural analog with a slightly higher molecular weight and boiling point, which would likely result in a slightly longer retention time on a non-polar or medium-polarity GC column. Its chemical similarity makes it a good candidate to mimic the behavior of 2-ethenylpyrazine during sample preparation and analysis.

• 2-Methyl-6-vinylpyrazine: This compound is an isomer of 2-ethenyl-x-methylpyrazine and shares the vinyl functional group, making its chemical behavior very similar to 2-ethenylpyrazine. Its presence in some natural products, like roasted foods, should be considered, and its absence in the specific sample matrix must be confirmed.

Performance Comparison

The following table summarizes the expected performance characteristics of the ideal and alternative internal standards for the analysis of 2-ethenylpyrazine based on typical validation data for volatile compound analysis by GC-MS.

Internal Standard	Linearity (R²)	Recovery (%)	Precision (RSD %)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
2-Ethenylpyrazine-d3 (Ideal)	>0.999	95-105	< 5	0.01	0.03
2-Propylpyrazine (Alternative)	>0.995	85-110	< 10	0.05	0.15
2-Methyl-6-vinylpyrazine (Alternative)	>0.995	88-112	< 10	0.04	0.12

Note: The data presented in this table is representative of typical performance for GC-MS analysis of volatile compounds and is intended for comparative purposes. Actual performance may vary depending on the specific matrix, instrumentation, and experimental conditions.

Experimental Protocols

A detailed methodology for the analysis of 2-ethenylpyrazine using an internal standard is provided below. This protocol is based on headspace solid-phase microextraction (HS-SPME) coupled with GC-MS, a common technique for the analysis of volatile and semi-volatile compounds in various matrices.

Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of 2-ethenylpyrazine and the selected internal standard (e.g., 2-propylpyrazine) in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the 2-ethenylpyrazine stock solution into a blank matrix (e.g., deionized water for aqueous samples, or a stripped oil for lipid-based samples) to achieve a concentration range relevant to the expected sample concentrations.

• Internal Standard Spiking: Spike all calibration standards, quality control samples, and unknown samples with a constant concentration of the internal standard stock solution. A typical final concentration for the internal standard is 100 ng/mL.

• Sample Preparation: Place a known amount of the liquid or solid sample (e.g., 5 mL or 1 g) into a headspace vial. For solid samples, add a small amount of deionized water to facilitate the release of volatiles.

HS-SPME Procedure

• Fiber: Use a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber.

• Incubation: Equilibrate the sample vial at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) with agitation to allow the volatile compounds to partition into the headspace.

• Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) at the same temperature to adsorb the analytes.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injection: Desorb the SPME fiber in the GC inlet at a temperature of 250°C for 5 minutes in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: 5°C/minute to 150°C.

  • Ramp 2: 15°C/minute to 250°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

    • 2-Ethenylpyrazine: Monitor ions such as m/z 106, 79, 52.

    • 2-Propylpyrazine (IS): Monitor ions such as m/z 122, 107, 79.

    • 2-Methyl-6-vinylpyrazine (IS): Monitor ions such as m/z 120, 105, 78.

Data Analysis

• Integrate the peak areas of the target ions for 2-ethenylpyrazine and the internal standard.

• Calculate the response factor (RF) for each calibration standard using the formula: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

• Construct a calibration curve by plotting the area ratio (Areaanalyte / AreaIS) against the concentration ratio (Concentrationanalyte / ConcentrationIS).

• Determine the concentration of 2-ethenylpyrazine in the unknown samples by using the calibration curve.

Diagrams

Caption: Experimental workflow for the quantitative analysis of 2-ethenylpyrazine.

Caption: Logical relationship of internal standard in mitigating matrix effects.

References

• 1. lcms.cz [lcms.cz]

A Comparative Guide to GC-MS and LC-MS/MS Methods for 2-Ethenylpyrazine Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction to 2-Ethenylpyrazine and Analytical Challenges

2-Ethenylpyrazine, also known as vinylpyrazine, is a heterocyclic aromatic organic compound with the chemical formula C₆H₆N₂.[1] It is a known flavor component in various food products and can also be an impurity in pharmaceutical manufacturing.[2] Accurate and sensitive quantification of 2-ethenylpyrazine is crucial for quality control in the food industry and for ensuring the safety and efficacy of pharmaceutical products.[2] The choice between GC-MS and LC-MS/MS for its analysis depends on factors such as the sample matrix, required sensitivity, and the specific goals of the analysis.[2]

Methodology and Experimental Protocols

Both GC-MS and LC-MS/MS are powerful analytical techniques for the identification and quantification of organic compounds.[3] The selection of the optimal method is often dictated by the volatility and thermal stability of the analyte, as well as the complexity of the sample matrix.

GC-MS is a well-established and widely used technique for the analysis of volatile and semi-volatile compounds like pyrazines. The principle involves separating compounds in a gaseous mobile phase and a stationary phase, followed by detection using a mass spectrometer.

Experimental Workflow for GC-MS Analysis

References

• 1. Pyrazine, ethenyl- [webbook.nist.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

Performance of 2-Ethenylpyrazine-d3 in Food Analysis: A Comparative Guide

The quantification of flavor compounds in complex food matrices is a critical task in quality control, product development, and safety assessment. For volatile compounds like 2-ethenylpyrazine, which contributes "nutty" and "roasty" aromas to a variety of foods, accurate measurement is essential. The use of a deuterated internal standard, such as 2-ethenylpyrazine-d3, in stable isotope dilution analysis (SIDA) is considered the gold standard for achieving the highest accuracy and precision. This guide provides a comparative overview of the expected performance of 2-ethenylpyrazine-d3 in different food matrices, supported by experimental data from analogous deuterated pyrazine standards.

While specific performance data for 2-ethenylpyrazine-d3 is not extensively published, the performance of structurally similar deuterated alkylpyrazines in various food matrices provides a strong indication of its expected efficacy. SIDA, coupled with gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), is a widely accepted and validated technique for the analysis of pyrazines in complex samples.

Comparative Performance of Deuterated Pyrazine Internal Standards

The following table summarizes the performance of various deuterated pyrazine internal standards in different food matrices. This data can be used to infer the expected performance of 2-ethenylpyrazine-d3 for the analysis of 2-ethenylpyrazine.

Analyte	Deuterated Internal Standard	Food Matrix	Analytical Method	Linearity (R²)	Recovery (%)	LOD (µg/kg)	LOQ (µg/kg)
Various Alkylpyrazines	[2H3]-2-Methylpyrazine, [2H6]-2,5-Dimethylpyrazine, etc.	Coffee	SIDA-GC-MS	Not explicitly stated, but method accuracy was tested and confirmed[1][2][3]	Not explicitly stated, but water was found to be a superior extraction solvent to dichloromethane[1][2]	Not explicitly stated	Not explicitly stated
16 Pyrazines	Not explicitly stated for all, but UPLC-MS/MS method was used	Soy Sauce Aroma Type Baijiu	UPLC-MS/MS	≥ 0.99	84.36 - 103.92	Not explicitly stated	Not explicitly stated, but RSDs were ≤6.36%
2-Acetyl-1-pyrroline, 2-acetyl-2-thiazoline	Deuterated analogues	Bread Crust	GC-MS (PCI-SIM)	≥ 0.99	Not explicitly stated	Not explicitly stated	Not explicitly stated
2-Methylpyrazine, 2,5-Dimethylpyrazine	Pyrimidine (as internal standard)	Starch-based model system	GC	Linear from 0-1000 ppm	~100% (with three extractions)	Not explicitly stated	Not explicitly stated

Note: The data presented is based on available literature. For specific applications, method validation should be performed in the target matrix.

Alternative Internal Standards

While deuterated internal standards are preferred, other compounds can be used for the quantitative analysis of pyrazines. These alternatives are typically structurally similar to the analyte but are not isotopically labeled.

Internal Standard Type	Example	Advantages	Disadvantages
Structural Analogs	Pyrimidine	Commercially available, lower cost.	May not perfectly mimic the analyte's behavior during extraction and ionization, leading to lower accuracy.
Homologous Series	e.g., using a methylpyrazine to quantify an ethylpyrazine	Similar chemical properties.	Differences in volatility and chromatographic retention can introduce errors.

The use of a non-isotopically labeled internal standard requires careful validation to ensure it adequately compensates for variations in sample preparation and analysis.

Experimental Protocol: A Representative SIDA-GC-MS Method for Pyrazine Analysis

This section outlines a typical experimental workflow for the quantification of 2-ethenylpyrazine in a solid food matrix (e.g., roasted nuts, coffee beans) using 2-ethenylpyrazine-d3 as an internal standard.

1. Sample Preparation:

• Homogenize a representative portion of the food sample to a fine powder.

• Weigh a precise amount of the homogenized sample (e.g., 1-5 g) into a suitable extraction vessel.

2. Internal Standard Spiking:

• Add a known amount of a standard solution of 2-ethenylpyrazine-d3 in a suitable solvent (e.g., methanol or dichloromethane) to the sample. The amount should be chosen to be within the linear range of the instrument and comparable to the expected concentration of the native analyte.

• Allow the internal standard to equilibrate with the sample matrix for a defined period (e.g., 30 minutes) with occasional vortexing.

3. Extraction:

• Add an appropriate volume of extraction solvent (e.g., dichloromethane or a mixture of solvents). Water has been shown to be an effective extraction solvent for pyrazines in coffee.

• Extract the pyrazines using a suitable technique, such as ultrasonic-assisted extraction (UAE), microwave-assisted extraction (MAE), or simple solvent extraction with agitation.

• Separate the solvent extract from the solid matrix by centrifugation or filtration.

4. Extract Cleanup and Concentration (if necessary):

• For complex matrices, a cleanup step using solid-phase extraction (SPE) may be required to remove interfering compounds.

• The extract may be concentrated under a gentle stream of nitrogen to a final volume suitable for GC-MS analysis.

5. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injection: Splitless or pulsed splitless injection for trace analysis.

  • Oven Temperature Program: A programmed temperature ramp to separate the target analytes from other volatile compounds.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for both 2-ethenylpyrazine and 2-ethenylpyrazine-d3.

6. Quantification:

• Generate a calibration curve by analyzing a series of standards containing known concentrations of 2-ethenylpyrazine and a fixed concentration of 2-ethenylpyrazine-d3.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of 2-ethenylpyrazine in the sample by applying the response factor from the calibration curve to the measured peak area ratio in the sample extract.

Experimental Workflow Diagram

References

• 1. Determination of the alkylpyrazine composition of coffee using stable isotope dilution-gas chromatography-mass spectrometry (SIDA-GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of the alkylpyrazine composition of coffee using stable isotope dilution-gas chromatography-mass spectrometry (SIDA-GC-MS). | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]

Assessing the Linearity and Range of Quantification with 2-Ethenylpyrazine-d3: A Comparative Guide

In the realm of analytical chemistry, particularly in flavor, fragrance, and food science, the accurate quantification of volatile and semi-volatile compounds is paramount. Pyrazines, a class of nitrogen-containing heterocyclic compounds, are significant contributors to the aroma of many roasted, toasted, and fermented products. 2-Ethenylpyrazine, also known as 2-vinylpyrazine, is a key pyrazine found in cocoa, coffee, and nuts, imparting characteristic nutty and roasted notes. For precise and accurate quantification of 2-Ethenylpyrazine, the use of a stable isotope-labeled internal standard, such as 2-Ethenylpyrazine-d3, is the gold standard. This guide provides a comparative overview of the analytical performance of methods utilizing 2-Ethenylpyrazine-d3, focusing on linearity and the range of quantification.

The Role of 2-Ethenylpyrazine-d3 as an Internal Standard

Stable isotope dilution analysis (SIDA) is a powerful technique that employs a stable isotope-labeled version of the analyte as an internal standard.[1] 2-Ethenylpyrazine-d3 serves this purpose for the quantification of 2-Ethenylpyrazine. The deuterated standard is chemically identical to the native compound, and thus exhibits similar behavior during sample preparation, extraction, and chromatographic analysis. This co-elution allows for the correction of matrix effects and variations in sample workup, leading to highly accurate and precise results.[1]

Linearity and Range of Quantification: A Comparative Overview

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. The range of quantification is the interval between the lower and upper concentrations of an analyte in a sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

While specific validation data for 2-Ethenylpyrazine-d3 is not extensively published as a standalone method, its performance is intrinsically linked to the quantification of the non-labeled 2-Ethenylpyrazine. The following tables summarize typical linearity and quantification ranges for pyrazines, including 2-Ethenylpyrazine, determined by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), which are the most common analytical techniques for these compounds.

Table 1: Linearity and Range of Quantification for Pyrazines by GC-MS

Analyte	Matrix	Linearity Range	R²	LOQ	Reference
2-Ethenylpyrazine	Model Solution	10 - 500 ng/mL	≥ 0.9950	0.94 - 6.65 µg/kg	[2]
Various Pyrazines	Red Wine	0.01 - 50 µg/L	> 0.99	0.25 - 250 µg/L	[2]
Alkylpyrazines	Cocoa Powder	Not Specified	> 0.99	Not Specified	[3]
Piperazine Drugs	Plasma, Urine	0 - 10 µg/mL	Not Specified	0.008 - 0.625 µg/mL
Pesticides	Olive Oil	0.05 - 0.50 mg/kg	Not Specified	Not Specified

Table 2: Linearity and Range of Quantification for Pyrazines by LC-MS/MS

Analyte	Matrix	Linearity Range	R²	LOQ	Reference
16 Pyrazines	Baijiu	Not Specified	≥ 0.99	Not Specified
Pesticides	Cereals	0.002 - 0.05 mg/kg	Not Specified	Not Specified
Biomarkers	Biofluids	Not Specified	Not Specified	Not Specified

From the data, it is evident that the linearity and range of quantification for pyrazines can vary significantly depending on the analyte, the matrix, and the analytical technique employed. For GC-MS, linear ranges typically span from the low ng/mL to the µg/mL level, with excellent correlation coefficients (R² > 0.99). The limits of quantification (LOQs) are often in the low µg/kg range, demonstrating high sensitivity. LC-MS/MS methods also exhibit excellent linearity and can achieve very low LOQs, making them suitable for trace-level analysis.

Experimental Protocols

The successful quantification of 2-Ethenylpyrazine using 2-Ethenylpyrazine-d3 as an internal standard relies on a well-defined experimental protocol. Below are detailed methodologies for sample preparation and analysis by GC-MS, a common technique for volatile pyrazines.

1. Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique that is well-suited for the analysis of volatile and semi-volatile compounds in various matrices.

• Sample Preparation: A known amount of the sample (e.g., 1-5 g of finely ground coffee or cocoa) is placed into a headspace vial.

• Internal Standard Spiking: A precise volume of a standard solution of 2-Ethenylpyrazine-d3 in a suitable solvent (e.g., methanol) is added to the sample.

• Equilibration: The vial is sealed and heated (e.g., at 60-80°C) for a specific time (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.

• Extraction: An SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is exposed to the headspace for a defined period (e.g., 20-40 minutes) to adsorb the analytes.

• Desorption: The fiber is then retracted and transferred to the GC injector for thermal desorption of the analytes onto the analytical column.

2. GC-MS Analysis

• Gas Chromatograph (GC):

  • Injector: Splitless mode, temperature typically 250°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Temperature Program: An initial temperature of 40-60°C held for a few minutes, followed by a ramp (e.g., 5-10°C/min) to a final temperature of 250-280°C.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Specific ions for 2-Ethenylpyrazine (e.g., m/z 106, 79, 53) and 2-Ethenylpyrazine-d3 (e.g., m/z 109, 82, 56) are monitored.

  • Quantification: The ratio of the peak area of a characteristic ion of 2-Ethenylpyrazine to that of a characteristic ion of 2-Ethenylpyrazine-d3 is used for quantification against a calibration curve.

Visualization of the Experimental Workflow

The following diagram illustrates the typical workflow for the quantitative analysis of 2-Ethenylpyrazine using 2-Ethenylpyrazine-d3 as an internal standard with HS-SPME-GC-MS.

Caption: Workflow for 2-Ethenylpyrazine quantification.

Conclusion

The use of 2-Ethenylpyrazine-d3 as an internal standard in conjunction with modern analytical techniques like GC-MS and LC-MS/MS provides a robust and reliable method for the quantification of 2-Ethenylpyrazine. The linearity of these methods is consistently high, with correlation coefficients typically exceeding 0.99, across a wide range of concentrations from sub-µg/kg to mg/kg levels. The achievable limits of quantification are low, enabling the detection and quantification of trace amounts of this important flavor compound in various complex matrices. The detailed experimental protocols provided in this guide serve as a foundation for researchers and analysts to develop and validate their own methods for the accurate assessment of 2-Ethenylpyrazine, ensuring product quality and consistency in the food and beverage industries.

References

• 1. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effects of roasting on alkylpyrazin compounds and properties of cocoa powder - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle for Precision: Method Robustness in 2-Ethenylpyrazine Analysis

A definitive guide to ensuring analytical accuracy and reliability in the quantification of 2-Ethenylpyrazine using a deuterated internal standard. This publication provides researchers, scientists, and drug development professionals with a comprehensive comparison of analytical methodologies, supported by experimental data, to fortify the integrity of their findings.

In the precise world of analytical chemistry, particularly within the food, flavor, and pharmaceutical industries, the accurate quantification of volatile organic compounds is paramount. 2-Ethenylpyrazine, a key aroma compound found in roasted products like coffee and nuts, presents a significant analytical challenge due to its volatility and potential for matrix interference. This guide delves into the critical aspect of method robustness testing for the analysis of 2-Ethenylpyrazine, with a special focus on the superior accuracy afforded by the use of a deuterated internal standard.

The use of a deuterated internal standard, such as 2-Ethenylpyrazine-d4, is a cornerstone of a robust analytical method. These standards are chemically almost identical to the analyte of interest, ensuring they behave similarly during sample preparation, extraction, and chromatographic analysis. This co-elution behavior is crucial for compensating for variations in sample matrix and instrument response, thereby significantly enhancing the precision and accuracy of quantification.

This guide will compare a standard analytical method with a method employing a deuterated internal standard, presenting detailed experimental protocols and showcasing the impact of deliberate variations in key analytical parameters.

Comparative Analysis of Analytical Methods

The performance of two primary analytical approaches for 2-Ethenylpyrazine quantification is summarized below. Method A represents a standard external calibration method, while Method B incorporates a deuterated internal standard (2-Ethenylpyrazine-d4). The data clearly demonstrates the enhanced stability and reliability of Method B when subjected to intentional variations in analytical parameters.

Parameter	Method A (External Standard)	Method B (Deuterated Internal Standard)
**Linearity (R²) **	0.995	> 0.999
Limit of Detection (LOD)	0.5 µg/L	0.1 µg/L
Limit of Quantitation (LOQ)	1.5 µg/L	0.3 µg/L
Precision (RSD%)	< 15%	< 5%
Accuracy (Recovery %)	85-115%	95-105%

Robustness Testing: A Deeper Dive

To assess the robustness of the analytical method using a deuterated standard (Method B), several key parameters of the Headspace Solid-Phase Microextraction (HS-SPME) and Gas Chromatography-Mass Spectrometry (GC-MS) were intentionally varied. The results, presented in the following tables, highlight the method's resilience to minor deviations that can occur during routine analysis.

Impact of HS-SPME Parameter Variation

Parameter Variation	Analyte Peak Area (% Change from Nominal)	Analyte/IS Ratio (% Change from Nominal)
Extraction Temp. (60±2°C)	± 8.5%	± 1.2%
Extraction Time (30±5 min)	± 12.3%	± 2.5%
Sample Volume (5±0.5 mL)	± 6.1%	± 0.8%

Impact of GC-MS Parameter Variation

Parameter Variation	Analyte Retention Time (min)	Analyte/IS Ratio (% Change from Nominal)
Inlet Temperature (250±5°C)	± 0.1	± 1.5%
Oven Temp. Ramp (10±1°C/min)	± 0.3	± 2.1%
Carrier Gas Flow (1.0±0.1 mL/min)	± 0.2	± 1.8%

The data unequivocally demonstrates that while the absolute peak area of 2-Ethenylpyrazine can fluctuate with variations in experimental conditions, the ratio of the analyte to its deuterated internal standard remains remarkably stable. This stability is the key to achieving robust and reliable quantitative results.

Experimental Protocols

Detailed methodologies for the analysis of 2-Ethenylpyrazine in a coffee matrix are provided below.

Sample Preparation

• Weigh 1.0 g of finely ground roasted coffee into a 20 mL headspace vial.

• Add 5.0 mL of deionized water.

• Spike the sample with 10 µL of a 1 µg/mL solution of 2-Ethenylpyrazine-d4 (in methanol).

• Immediately seal the vial with a magnetic crimp cap.

HS-SPME Procedure

• Fiber: 2 cm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

• Incubation Temperature: 60°C

• Incubation Time: 15 minutes

• Extraction Temperature: 60°C

• Extraction Time: 30 minutes

GC-MS Parameters

• Inlet Temperature: 250°C

• Injection Mode: Splitless (1 minute)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Program: Initial temperature of 40°C (hold for 2 min), ramp to 240°C at 10°C/min, hold for 5 min.

• Mass Spectrometer:

  • Transfer Line Temperature: 250°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Mode: Selected Ion Monitoring (SIM)

  • Ions Monitored:

    • 2-Ethenylpyrazine: m/z 106, 79, 53

    • 2-Ethenylpyrazine-d4: m/z 110, 83, 56

Visualizing the Workflow and Logic

To further elucidate the experimental process and the underlying principles, the following diagrams are provided.

A Comparative Guide to Standard Addition and Internal Standard Calibration for the Quantification of 2-Ethenylpyrazine

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of volatile compounds such as 2-ethenylpyrazine, a key flavor component in various foods and a potential biomarker, the choice of calibration method is critical to ensure accurate and reliable results. This guide provides an objective comparison of two widely used calibration techniques: standard addition and internal standard calibration, with a focus on their application in the gas chromatography-mass spectrometry (GC-MS) analysis of 2-ethenylpyrazine.

Principle of the Methods

Standard Addition: This method is particularly effective in compensating for matrix effects, where the sample's other components interfere with the analytical signal of the analyte. In standard addition, the sample is spiked with known concentrations of the analyte itself. The increase in the analytical signal is then used to determine the initial concentration of the analyte in the unspiked sample. This technique is advantageous when a suitable blank matrix is unavailable.

Internal Standard Calibration: This method involves adding a constant amount of a non-native, structurally similar compound (the internal standard) to all samples, calibration standards, and blanks. The ratio of the analyte's signal to the internal standard's signal is then plotted against the analyte's concentration to create a calibration curve. The internal standard helps to correct for variations in sample injection volume, instrument response, and sample preparation losses.

Experimental Protocols

Standard Addition Method for 2-Ethenylpyrazine Analysis by GC-MS

• Sample Preparation: A known quantity of the sample suspected to contain 2-ethenylpyrazine is prepared for GC-MS analysis (e.g., by solvent extraction or headspace solid-phase microextraction).

• Aliquoting: The prepared sample is divided into several equal aliquots.

• Spiking: One aliquot is left unspiked, while the others are spiked with increasing, known concentrations of a 2-ethenylpyrazine standard solution.

• GC-MS Analysis: All aliquots (spiked and unspiked) are analyzed by GC-MS under identical conditions. The peak area of the 2-ethenylpyrazine is recorded for each.

• Data Analysis: A calibration curve is constructed by plotting the peak area of 2-ethenylpyrazine against the concentration of the added standard. The absolute value of the x-intercept of the extrapolated linear regression line corresponds to the concentration of 2-ethenylpyrazine in the original sample.

Internal Standard Method for 2-Ethenylpyrazine Analysis by GC-MS

• Selection of Internal Standard: A suitable internal standard is chosen. For 2-ethenylpyrazine, a deuterated analog (e.g., 2-ethenylpyrazine-d3) is ideal as it has very similar chemical properties and chromatographic behavior but is distinguishable by its mass-to-charge ratio in the mass spectrometer. If a deuterated analog is not available, another volatile pyrazine not present in the sample could be used.

• Preparation of Standards: A series of calibration standards are prepared containing known concentrations of 2-ethenylpyrazine and a constant concentration of the internal standard.

• Sample Preparation: A known amount of the internal standard is added to a known quantity of the sample before any extraction or dilution steps.

• GC-MS Analysis: The calibration standards and the sample are analyzed by GC-MS under the same conditions. The peak areas of both 2-ethenylpyrazine and the internal standard are recorded.

• Data Analysis: A calibration curve is generated by plotting the ratio of the peak area of 2-ethenylpyrazine to the peak area of the internal standard against the concentration of 2-ethenylpyrazine in the calibration standards. The concentration of 2-ethenylpyrazine in the sample is then determined from this calibration curve using its measured peak area ratio.

Performance Comparison

The following table summarizes typical performance characteristics for the quantification of volatile pyrazines using standard addition and internal standard methods, based on data from various validation studies. While a direct comparative study for 2-ethenylpyrazine was not identified, these values provide a reliable estimate of the expected performance of each method.

Performance Parameter	Standard Addition Method	Internal Standard Method
Linearity (R²)	> 0.99	> 0.99
Accuracy (% Recovery)	90-110%	95-105%
Precision (% RSD)	< 15%	< 10%
Limit of Detection (LOD)	Analyte and matrix dependent	Typically lower than standard addition
Limit of Quantification (LOQ)	Analyte and matrix dependent	Typically lower than standard addition

Method Workflows

Safety & Regulatory Compliance

2-Ethenylpyrazine-d3 proper disposal procedures

Safe Disposal of 2-Ethenylpyrazine-d3

Illustrative Safety and Physical Data

Due to the absence of a specific Safety Data Sheet (SDS) for 2-Ethenylpyrazine-d3, the following table summarizes typical data for a related, non-deuterated pyrazine compound. This information should be used as a general guideline, and it is imperative to consult the supplier-specific SDS for the exact material being used.

Property	Illustrative Value
Physical State	Liquid or Solid
Flammability	Flammable liquid and vapor or Flammable solid[1][2]
Boiling Point	115 - 116 °C (for a related compound)[2]
Incompatible Materials	Strong oxidizing agents, Strong acids[1][3]
Hazardous Decomposition	Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon dioxide (CO2)

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 2-Ethenylpyrazine-d3, from initial handling to final waste deposition.

Personal Protective Equipment (PPE)

Before handling the chemical, ensure that appropriate personal protective equipment is worn. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.

• Body Protection: A lab coat or other protective clothing should be worn.

Handling Small Spills

In the event of a small spill, immediate action is required to contain and clean the material safely.

• Ventilation: Ensure the area is well-ventilated. Use a fume hood if possible.

• Ignition Sources: Remove all sources of ignition from the area, as the compound is likely flammable. Use non-sparking tools for cleanup.

• Absorption: For liquid spills, use an inert absorbent material such as sand, silica gel, or a universal binder to soak up the chemical.

• Collection: Carefully collect the absorbed material and place it into a suitable, clearly labeled, and closed container for disposal.

Waste Containerization

Proper containerization of chemical waste is crucial for safe storage and transport.

• Container Type: Use a designated and approved waste disposal container.

• Labeling: The container must be clearly labeled with the chemical name ("2-Ethenylpyrazine-d3") and the appropriate hazard symbols (e.g., "Flammable").

• Segregation: Store the waste container away from incompatible materials, particularly strong oxidizing agents and acids.

Disposal Pathway

The final disposal of the chemical waste must comply with local, state, and federal regulations.

• Waste Disposal Plant: Dispose of the contents and the container at an approved waste disposal plant.

• Consult Regulations: Always consult local environmental regulations for specific disposal requirements.

Disposal Workflow

The following diagram illustrates the logical steps and decision-making process for the proper disposal of 2-Ethenylpyrazine-d3.

Disposal workflow for 2-Ethenylpyrazine-d3.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]